Lincocin

Core Science & Biosynthesis

Chemical structure and properties of lincomycin hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, physicochemical properties, and mechanism of action of lincomycin (B1675468) hydrochloride. The information is intended to support research, development, and quality control activities related to this important lincosamide antibiotic.

Chemical Structure and Identity

Lincomycin hydrochloride is the hydrated hydrochloride salt of lincomycin, an antibiotic produced by the actinobacterium Streptomyces lincolnensis.[1] It is a member of the lincosamide class of antibiotics.[2] The chemical structure of lincomycin consists of an unusual amino acid, propyl hygric acid, linked to an α-methylthiolincosamine sugar moiety.[3]

The IUPAC name for the active moiety is (2S,4R)-N-[(1R,2R)-2-hydroxy-1-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-methylsulfanyloxan-2-yl]propyl]-1-methyl-4-propylpyrrolidine-2-carboxamide.[4] The hydrochloride salt exists in both anhydrous and monohydrate forms.[4][5]

Physicochemical Properties

Lincomycin hydrochloride is a white or nearly white crystalline powder.[1] It may have a faint mercaptan-like odor and a bitter taste.[1][6] The compound is known to be stable in its dry, crystalline state.[1]

Quantitative Physicochemical Data

The key physicochemical properties of lincomycin hydrochloride are summarized in the table below.

Property	Value	Citations
Molecular Formula	C₁₈H₃₄N₂O₆S·HCl·H₂O (monohydrate)	[1]
C₁₈H₃₅ClN₂O₆S (anhydrous)	[4]
Molecular Weight	461.01 g/mol (monohydrate)	[1]
443.0 g/mol (anhydrous)	[4][7]
Melting Point	151 - 158 °C	[1][6]
pKa	7.6	[1][3]
Specific Optical Rotation	+134° to +139° (c=1, H₂O)	[1]
Solubility	Very soluble in water; Slightly soluble in ethanol; Very slightly soluble in acetone. Soluble in DMSO and methanol.	[1][2][6][7]

Mechanism of Action

Lincomycin is a primarily bacteriostatic antibiotic that inhibits bacterial protein synthesis.[1][2] At higher concentrations or against highly susceptible organisms, it may exhibit bactericidal effects.[1][2] The mechanism of action involves the specific binding of lincomycin to the 50S subunit of the bacterial ribosome.[1][2][8] This interaction occurs at the peptidyl transferase center, blocking the peptide exit tunnel and thereby preventing the elongation of the polypeptide chain.[1][8] This ultimately halts protein production, leading to the inhibition of bacterial growth and replication.[2][8]

Caption: Mechanism of action of lincomycin hydrochloride.

Experimental Protocols

Determination of Melting Point (Capillary Method)

Objective: To determine the temperature range over which the crystalline solid transitions to a liquid.[1]

Methodology:

• A small, finely powdered sample of lincomycin hydrochloride is packed into a capillary tube.

• The tube is placed in a calibrated melting point apparatus.

• The sample is heated at a controlled rate.

• The temperature at which the substance begins to melt and the temperature at which it becomes completely liquid are recorded to define the melting range.[1]

Solubility Assessment

Objective: To determine the solubility of the substance in various solvents.[1]

Methodology:

• A known volume of the solvent (e.g., water, ethanol) is placed in a vial at a constant temperature.

• Small, accurately weighed portions of lincomycin hydrochloride are added incrementally.

• The mixture is agitated vigorously after each addition until the solid is fully dissolved.

• The process continues until saturation is reached, indicated by the presence of undissolved solid material.[1]

High-Performance Liquid Chromatography (HPLC) for Quantification

Objective: To develop and validate a method for the quantitative estimation of lincomycin hydrochloride in bulk and pharmaceutical formulations.[9][10]

Chromatographic Conditions (Example):

• Column: ZORBAX SB-C18 (3.5µm, 4.6 mm × 75 mm)[10]

• Mobile Phase: Isocratic mixture of 0.023 M orthophosphoric acid (pH adjusted to 2.3) and acetonitrile (B52724) (67:33 v/v)[10]

• Flow Rate: 1.0 ml/min[10]

• Detection: UV at 210 nm[10]

• Injection Volume: 20 µL[11]

• Column Temperature: Ambient[11]

Standard Solution Preparation:

• Accurately weigh and dissolve 10 mg of lincomycin hydrochloride reference standard in 10 mL of deionized water to obtain a stock solution of 1000 µg/mL.[11]

• Prepare a series of working standard solutions (e.g., 5-100 µg/mL) by diluting the stock solution with deionized water.[10][11]

Sample Preparation (from tablets):

• Weigh and powder a sufficient number of tablets to obtain a quantity equivalent to 250 mg of lincomycin hydrochloride.

• Transfer the powder to a 100 mL volumetric flask and dissolve in distilled water.

• Make up the volume to 100 mL with distilled water and filter the solution through a Whatman filter paper No. 41.

• Further dilute the filtrate with distilled water to achieve a final concentration within the linear range of the assay (e.g., 15 µg/mL).[9]

Analysis:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the standard solutions to establish a calibration curve.

• Inject the sample solutions.

• Calculate the concentration of lincomycin hydrochloride in the samples using the linear regression equation obtained from the calibration curve.[11]

Caption: Experimental workflow for HPLC analysis of lincomycin.

Stability

Lincomycin hydrochloride is stable in its dry, crystalline form.[1] In aqueous solutions, its stability is pH-dependent. Studies have shown that it has the greatest stability around pH 4.[12] Forced degradation studies indicate that lincomycin hydrochloride degrades more rapidly in basic conditions compared to acidic conditions and is susceptible to oxidation.[12][13] Stability-indicating HPLC methods are crucial for accurately quantifying the active pharmaceutical ingredient in the presence of its degradation products.[14]

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. Lincomycin | C18H34N2O6S | CID 3000540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Lincomycin Hydrochloride Anhydrous | C18H35ClN2O6S | CID 64710 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Lincomycin hydrochloride monohydrate | C18H37ClN2O7S | CID 71476 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Lincomycin hydrochloride | 859-18-7 [chemicalbook.com]
• 7. selleckchem.com [selleckchem.com]
• 8. What is the mechanism of Lincomycin Hydrochloride? [synapse.patsnap.com]
• 9. sphinxsai.com [sphinxsai.com]
• 10. A validated HPLC Method for Quantitative Analysis of Lincomycin Hydrochloride: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 11. benchchem.com [benchchem.com]
• 12. Stability studies of lincomycin hydrochloride in aqueous solution and intravenous infusion fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 13. dovepress.com [dovepress.com]
• 14. benchchem.com [benchchem.com]

The Discovery and Foundational Research of Streptomyces lincolnensis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the discovery, history, and core scientific investigations of Streptomyces lincolnensis, the producer of the lincosamide antibiotic, lincomycin (B1675468). This document details the initial isolation of the microorganism, the fermentation processes for antibiotic production, and the methodologies for purification and characterization. Quantitative data is presented in structured tables, and key experimental protocols are outlined. Furthermore, signaling pathways and experimental workflows are visualized using the DOT language to provide a clear and comprehensive understanding of the foundational research.

Discovery and Initial Characterization

Streptomyces lincolnensis was first identified as part of the extensive antibiotic discovery programs of the mid-20th century. Researchers at The Upjohn Company (now a part of Pfizer) isolated the novel actinomycete from a soil sample collected in Lincoln, Nebraska.[1] This discovery led to the identification of a new antibiotic, named lincomycin.[1] The original species name, lincolnensis, is derived from the geographical origin of the soil sample. The type strain of the species is designated as NRRL 2936 and is also available from other culture collections under accession numbers such as ATCC 25466.

The initial characterization of S. lincolnensis involved morphological and physiological studies, which were standard for classifying new Streptomyces species at the time. These studies would have included observation of colony morphology, spore chain structure, and pigment production on various culture media.

Lincomycin: The Bioactive Metabolite

The primary bioactive compound produced by Streptomyces lincolnensis is lincomycin, a lincosamide antibiotic.[1] Lincomycin exhibits a narrow spectrum of activity, primarily targeting Gram-positive bacteria and a range of anaerobic bacteria.[2] Its mechanism of action involves the inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit.

Quantitative Data

Fermentation Yields of Lincomycin

The production of lincomycin by Streptomyces lincolnensis has been a subject of extensive research to improve yields for commercial production. The following table summarizes representative fermentation yields.

Strain	Fermentation Conditions	Lincomycin Titer	Reference
S. lincolnensis NRRL 2936 (Wild-Type)	Shake flask, complex medium	87.3 mg/L
S. lincolnensis B48 (High-Yield Strain)	Shake flask, complex medium	2.5 g/L
S. lincolnensis NRRL ISP-5355	Submerged fermentation, non-optimized medium	~957 µg/ml
S. lincolnensis NRRL ISP-5355	Submerged fermentation, optimized medium	1345 µg/ml

Antibacterial Spectrum of Lincomycin

The in vitro activity of lincomycin is determined by the minimum inhibitory concentration (MIC), which is the lowest concentration of the antibiotic that prevents visible growth of a microorganism.

Bacterial Species	MIC Range (µg/mL)	Reference
Staphylococcus aureus	0.7 - 1.55
Streptococcus pyogenes	100% sensitivity
Streptococcus viridans	100% sensitivity
Pneumococcus	100% sensitivity
Clostridium perfringens	100% sensitivity
Enterococcus	98% sensitivity
Clostridium species	0.3 - 1
C. diphtheriae	0.3 - 1
Mycoplasma synoviae	0.5 - 32	[3]
Escherichia coli	512	[3]
Pasteurella multocida	512	[3]
Salmonella enteritidis	1.97	[3]

Experimental Protocols

Isolation of Streptomyces lincolnensis from Soil (Generalized Protocol from the Era)

This protocol is a generalized representation of the methods likely used for the initial isolation of Streptomyces from soil in the mid-20th century.

• Soil Sample Preparation:

  • A soil sample is collected from the desired location (e.g., Lincoln, Nebraska).

  • The sample is air-dried and sieved to remove large debris.

  • A 1-gram aliquot of the sieved soil is suspended in 9 mL of sterile water to create a 10-1 dilution.

  • Serial dilutions are performed to obtain dilutions up to 10-4.

• Selective Plating:

  • An aliquot (e.g., 0.5 mL) of the final dilution is spread onto a selective agar (B569324) medium, such as Starch Casein Agar or Yeast-Malt Extract Agar (ISP-2).

  • Plates are incubated at 28-30°C for 7-9 days.

• Colony Selection and Purification:

  • Plates are examined for colonies exhibiting the characteristic morphology of Streptomyces (dry, chalky, often pigmented, with aerial and substrate mycelia).

  • Individual colonies are picked and streaked onto fresh agar plates to obtain pure cultures.

• Screening for Antibiotic Activity:

  • Pure isolates are grown in a suitable broth medium.

  • The culture broth is then tested for antimicrobial activity using agar diffusion assays against a panel of test organisms, including Gram-positive and Gram-negative bacteria.

Fermentation of Streptomyces lincolnensis for Lincomycin Production

The following is a representative fermentation protocol based on information from patents and research articles.

• Seed Culture Medium:

  • Yeastolac: 10 g/L

  • Glucose monohydrate: 10 g/L

  • NZ-Amine B: 1 g/L

  • Tap Water: q.s. to 1 L

  • pH is adjusted to 7.0 after sterilization.

• Production Medium:

  • Glucose monohydrate: 20 g/L

  • Molasses: 20 g/L

  • Corn steep liquor: 20 g/L

  • Wilson's peptone liquor No. 159: 10 g/L

  • Calcium carbonate: 4 g/L

  • Tap Water: q.s. to 1 L

• Fermentation Process:

  • A soil slant of S. lincolnensis NRRL 2936 is used to inoculate a series of 500-mL Erlenmeyer flasks each containing 100 mL of seed medium.[4]

  • The seed cultures are incubated for a specified period (e.g., 2-3 days) on a rotary shaker.

  • The production medium is inoculated with the seed culture.

  • The fermentation is carried out for several days (e.g., 2-10 days) at a controlled temperature (e.g., 18-40°C).[5]

Extraction and Purification of Lincomycin

This protocol outlines a general procedure for the recovery of lincomycin from the fermentation broth.

• Broth Clarification:

  • The fermentation broth is harvested, and the mycelium is separated from the supernatant by centrifugation or filtration.

• Solvent Extraction:

  • The pH of the clarified broth is adjusted to alkaline conditions.

  • Lincomycin is extracted into an organic solvent such as n-butanol.[6]

  • The organic phase containing lincomycin is separated.

• Back-Extraction:

  • The lincomycin is back-extracted from the organic phase into an acidic aqueous solution.

• Purification:

  • The acidic extract can be further purified using techniques like column chromatography.[7]

• Crystallization:

  • The purified lincomycin solution is concentrated, and crystallization is induced by the addition of a suitable anti-solvent like acetone (B3395972) to yield lincomycin hydrochloride crystals.[5]

Visualizations

Experimental Workflow: From Isolation to Production

Caption: Generalized workflow for the isolation of S. lincolnensis and production of lincomycin.

Lincomycin Biosynthetic Pathway

Caption: Simplified overview of the lincomycin biosynthetic pathway in S. lincolnensis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Validation of the method for determining lincomycin levels and calculating lincomycin levels in broiler chicken plasma using high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US3676302A - Lincomycin production - Google Patents [patents.google.com]
• 5. US4271266A - Process for preparing lincomycin - Google Patents [patents.google.com]
• 6. US4091204A - Process for recovering lincomycin from fermentation beer - Google Patents [patents.google.com]
• 7. US4317903A - Process for the purification of lincomycin - Google Patents [patents.google.com]

Lincocin (Lincomycin): An In-depth Technical Guide to its Antimicrobial Spectrum Against Gram-Positive Bacteria

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lincomycin, a lincosamide antibiotic derived from Streptomyces lincolnensis, exhibits a targeted and potent activity primarily against Gram-positive aerobic and anaerobic bacteria.[1][2][3] This technical guide provides a comprehensive overview of the antimicrobial spectrum of Lincocin (Lincomycin), with a focus on its efficacy against clinically relevant Gram-positive pathogens. It details the molecular mechanism of action, delineates common resistance pathways, presents quantitative susceptibility data, and outlines standardized experimental protocols for susceptibility testing. This document is intended to serve as a core resource for researchers and professionals involved in antimicrobial drug discovery and development.

Mechanism of Action

Lincomycin exerts its bacteriostatic or bactericidal effect by inhibiting bacterial protein synthesis.[1][3][4] The primary target of Lincomycin is the 50S ribosomal subunit of the bacterial ribosome.[1][4][5] It binds to the 23S ribosomal RNA (rRNA) within the peptidyl transferase center.[1][5] This binding action interferes with the translocation step of protein elongation, effectively blocking the exit tunnel through which nascent polypeptide chains emerge.[1][5] The consequence is a premature termination of protein synthesis, leading to the cessation of bacterial growth and replication.[1][4] While its principal mechanism is the inhibition of protein synthesis, a secondary, less pronounced effect on bacterial cell wall synthesis has also been noted.[1]

Caption: Mechanism of action of Lincomycin.

Antimicrobial Spectrum and Susceptibility Data

Lincomycin is primarily effective against a range of Gram-positive bacteria. Its spectrum includes key pathogens such as Staphylococcus spp., Streptococcus spp. (including S. pyogenes, S. viridans, and S. pneumoniae), and Corynebacterium diphtheriae.[2] It also demonstrates significant activity against anaerobic bacteria, including Clostridium spp.[2]

The following tables summarize the Minimum Inhibitory Concentration (MIC) data for Lincomycin against various Gram-positive bacteria. MIC is defined as the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism in vitro.

Table 1: Lincomycin MIC Data for Staphylococcus and Streptococcus Species

Bacterial Species	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference(s)
Staphylococcus aureus	0.2 - 32	0.78 - 1.56	>100	[6][7]
Streptococcus pyogenes	0.04 - 0.8	-	-	[7]
Streptococcus pneumoniae	0.05 - 0.4	-	-	[7][8]
α-hemolytic streptococci	-	-	0.40 - 1.05	[6]
β-hemolytic streptococci	-	-	-	[6]

Note: MIC values can be influenced by inoculum size. For S. aureus, higher inocula can lead to increased MICs.[6]

Table 2: Lincomycin MIC Data for Other Gram-Positive Species

Bacterial Species	Susceptibility / MIC Data	Reference(s)
Clostridium perfringens	High susceptibility reported, with 89.1% of isolates having a low MIC.	[9]
Corynebacterium diphtheriae	Generally susceptible.	[2][10]

Mechanisms of Resistance

Bacterial resistance to Lincomycin can emerge through several mechanisms, compromising its therapeutic efficacy. The most common mechanisms include target site modification and active efflux.

• Target Site Modification: This is a predominant resistance mechanism and frequently involves the methylation of the 23S rRNA component of the 50S ribosomal subunit.[1][11][12] This modification is mediated by erythromycin (B1671065) ribosome methylase (erm) genes, which reduces the binding affinity of macrolide, lincosamide, and streptogramin B (MLSB) antibiotics.[11][13]

• Enzymatic Inactivation: Some bacteria can produce enzymes, such as lincosamide nucleotidyltransferases, that chemically modify and inactivate Lincomycin.[11]

• Active Efflux: Certain bacterial strains possess efflux pumps that actively transport Lincomycin out of the cell, thereby preventing it from reaching its ribosomal target.[1][11]

Caption: Key mechanisms of bacterial resistance to Lincomycin.

Experimental Protocols: Broth Microdilution for MIC Determination

The following protocol for determining the Minimum Inhibitory Concentration (MIC) of Lincomycin is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).[5][14][15]

4.1. Materials

• Lincomycin hydrochloride monohydrate powder

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial isolates for testing

• 0.5 McFarland turbidity standard

• Sterile saline or broth

• Spectrophotometer (optional)

• Incubator (35°C)

4.2. Inoculum Preparation

• From a fresh (18-24 hour) culture on a non-selective agar (B569324) plate, select 3-5 well-isolated colonies of the test organism.[5]

• Transfer the colonies into a tube containing sterile saline or broth.

• Vortex the tube to create a uniform suspension.

• Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[5][11] This can be done visually or using a spectrophotometer.

• Within 15 minutes of standardization, dilute the adjusted inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[5]

4.3. Plate Preparation and Inoculation

• Prepare a stock solution of Lincomycin in a suitable sterile solvent (e.g., water).[5]

• Perform serial two-fold dilutions of the Lincomycin stock solution in CAMHB directly in the wells of the 96-well microtiter plate.[5]

• Include a growth control well (inoculated broth without antibiotic) and a sterility control well (uninoculated broth).[5]

• Inoculate each well (except the sterility control) with the standardized bacterial suspension.

4.4. Incubation and Interpretation

• Incubate the microtiter plates at 35°C for 16-20 hours in ambient air.[11]

• After incubation, visually inspect the plates for bacterial growth (turbidity).

• The MIC is the lowest concentration of Lincomycin at which there is no visible growth.[5] The growth control well should show distinct turbidity, and the sterility control well should remain clear.

Caption: Experimental workflow for MIC determination.

Conclusion

Lincomycin remains a significant antibiotic with a well-defined and potent spectrum of activity against numerous Gram-positive bacteria. Its established mechanism of action, focused on the inhibition of protein synthesis, provides a clear basis for its antibacterial effects. While the emergence of resistance through mechanisms such as target site modification and efflux is a continuing challenge, a thorough understanding of these pathways is crucial for the development of strategies to mitigate resistance. The standardized protocols for susceptibility testing are essential for accurate in vitro assessment and for guiding appropriate clinical use. This technical guide serves as a foundational resource for the scientific community, providing critical data and methodologies to support ongoing research and development in the field of antimicrobial agents.

References

• 1. What is the mechanism of Lincomycin Hydrochloride? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. What is Lincomycin Hydrochloride used for? [synapse.patsnap.com]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. Effect of Inoculum Size on In Vitro Susceptibility Testing with Lincomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Streptococcus pneumoniae | Johns Hopkins ABX Guide [hopkinsguides.com]
• 9. Antimicrobial susceptibility of Clostridium perfringens strains isolated from broiler chickens - PMC [pmc.ncbi.nlm.nih.gov]
• 10. inabj.org [inabj.org]
• 11. benchchem.com [benchchem.com]
• 12. Lincosamides: Chemical structure, biosynthesis, mechanism of action, resistance, and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Resistance of Gram-Positive Bacteria to Current Antibacterial Agents and Overcoming Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. goums.ac.ir [goums.ac.ir]

The Genesis of a Potent Antibiotic: A Technical Guide to the Biosynthesis of Lincocin in Actinomycetes

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lincocin, clinically known as Lincomycin (B1675468), is a lincosamide antibiotic with significant activity against Gram-positive bacteria. Produced by various species of actinomycetes, most notably Streptomyces lincolnensis, its unique structure, comprising a propylproline amino acid moiety and a methylthiolincosaminide amino sugar, has intrigued researchers for decades. The elucidation of its biosynthetic pathway has not only provided fundamental insights into microbial secondary metabolism but has also opened avenues for bioengineering novel and more potent derivatives. This technical guide provides an in-depth exploration of the Lincocin biosynthesis pathway, detailing the enzymatic steps, the genetic architecture of the biosynthetic gene cluster, and the regulatory networks that govern its production. Furthermore, this guide includes key quantitative data, detailed experimental protocols for pathway investigation, and visual diagrams to facilitate a comprehensive understanding of this intricate biological process.

The Lincocin Biosynthetic Pathway: A Bifurcated Assembly Line

The biosynthesis of Lincocin is a complex process that can be conceptually divided into three main stages:

• Biosynthesis of the Amino Acid Moiety: The formation of 4-propyl-L-proline (PPL).

• Biosynthesis of the Amino Sugar Moiety: The synthesis of methylthiolincosaminide (MTL).

• Condensation and Final Modifications: The coupling of PPL and MTL, followed by tailoring reactions to yield the mature antibiotic.

The entire pathway is orchestrated by a suite of enzymes encoded by the lincomycin biosynthetic gene cluster (lmb).

Biosynthesis of 4-propyl-L-proline (PPL)

The journey to PPL begins with the aromatic amino acid L-tyrosine. A series of enzymatic transformations, catalyzed by proteins encoded in the lmb cluster, convert L-tyrosine into the distinctive propylproline ring. The initial and key characterized steps involve the hydroxylation of L-tyrosine to L-3,4-dihydroxyphenylalanine (L-DOPA), a reaction catalyzed by the LmbB2 heme protein.[1] Subsequently, the LmbB1 protein, an L-DOPA extradiol-cleaving 2,3-dioxygenase, acts on L-DOPA.[2] The complete sequence of events leading from L-DOPA to PPL involves a cascade of reactions catalyzed by LmbA, LmbW, LmbX, and LmbY.[3]

Biosynthesis of Methylthiolincosaminide (MTL)

The synthesis of the unique eight-carbon amino sugar, MTL, is a more intricate process that starts from primary metabolic precursors. The pathway for the maturation of the octose core has been a significant area of research. Recent studies have successfully elucidated the conversion of GDP-ᴅ-erythro-α-ᴅ-gluco-octose to GDP-ᴅ-α-ᴅ-lincosamide. This critical transformation involves a series of four enzymatic reactions: a 6-epimerization, a 6,8-dehydration, a 4-epimerization, and a 6-transamination. These reactions are catalyzed by the enzymes LmbM, LmbL, and homologs from the celesticetin (B1194208) pathway, CcbZ and CcbS.[4]

Condensation and Tailoring Steps

The final phase of Lincocin biosynthesis involves the condensation of the two precursor molecules, PPL and MTL. This crucial step is followed by a series of tailoring reactions, including methylation, to produce the final active antibiotic.

The lmb Gene Cluster: The Genetic Blueprint for Lincocin Production

The genes responsible for Lincocin biosynthesis are organized in a contiguous cluster on the chromosome of Streptomyces lincolnensis. This lmb gene cluster contains all the necessary genetic information, including genes for the biosynthetic enzymes, regulatory proteins, and resistance mechanisms. The organization of the lmb cluster is highly conserved among different Lincocin-producing strains.

Quantitative Data on Lincocin Biosynthesis

A comprehensive understanding of the Lincocin biosynthetic pathway requires quantitative data on enzyme kinetics, gene expression, and production yields. While a complete kinetic characterization of all enzymes is still an active area of research, some key data has been reported.

Table 1: Kinetic Parameters of a Key Biosynthetic Enzyme

Enzyme	Substrate	Km (µM)	Reference
LmbB1	L-DOPA	258.3	[2]

Table 2: Lincocin Production in Different Streptomyces lincolnensis Strains

Strain	Condition	Lincocin A Titer (g/L)	Fold Increase vs. Wild-Type	Reference
NRRL 2936 (Wild-Type)	Standard Fermentation	0.0873	-	[5]
B48 (High-Yield Mutant)	Standard Fermentation	2.5	~30	[5]
LA219XΔ4846-2919	Optimized Fermentation	6.56	-	[6]
M-lmbB1	15 L Bioreactor	6.435 (u/mL) -> ~6.4 g/L	1.376	[7]

Note: Direct comparison of titers between different studies should be done with caution due to variations in fermentation conditions and analytical methods.

Experimental Protocols for Studying Lincocin Biosynthesis

The elucidation of the Lincocin biosynthetic pathway has been made possible through a combination of genetic, biochemical, and analytical techniques. This section provides an overview of key experimental protocols.

Heterologous Expression and Purification of Lmb Proteins

The functional characterization of the enzymes in the Lincocin pathway often requires their production in a heterologous host, such as Escherichia coli, followed by purification.

Protocol: Expression and Purification of His-tagged Lmb Proteins

• Cloning: The gene of interest (e.g., lmbB1) is amplified by PCR from S. lincolnensis genomic DNA and cloned into an E. coli expression vector containing an N- or C-terminal polyhistidine (His6) tag (e.g., pET series vectors).

• Transformation: The resulting plasmid is transformed into a suitable E. coli expression strain (e.g., BL21(DE3)).

• Expression: A single colony is used to inoculate a starter culture of Luria-Bertani (LB) broth containing the appropriate antibiotic. The culture is grown overnight at 37°C with shaking. The overnight culture is then used to inoculate a larger volume of LB broth. The culture is grown at 37°C to an OD600 of 0.4-0.6. Protein expression is induced by the addition of isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.1-1 mM. The culture is then incubated at a lower temperature (e.g., 16-25°C) for several hours to overnight to enhance soluble protein expression.

• Cell Lysis: Cells are harvested by centrifugation and resuspended in a lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole (B134444), 1 mg/mL lysozyme, and protease inhibitors). The cells are lysed by sonication on ice.

• Purification: The cell lysate is clarified by centrifugation. The supernatant containing the soluble His-tagged protein is loaded onto a Ni-NTA (Nickel-Nitrilotriacetic Acid) affinity chromatography column pre-equilibrated with lysis buffer. The column is washed with a wash buffer containing a higher concentration of imidazole (e.g., 20-50 mM) to remove non-specifically bound proteins. The His-tagged protein is then eluted with an elution buffer containing a high concentration of imidazole (e.g., 250-500 mM).

• Analysis: The purity of the eluted protein is assessed by SDS-PAGE. The protein concentration is determined using a standard method such as the Bradford assay.

In Vitro Enzyme Assays

Biochemical characterization of the purified Lmb enzymes is crucial to determine their function and kinetic parameters.

Protocol: General Spectrophotometric Enzyme Assay

• Reaction Mixture: A typical reaction mixture contains the purified enzyme, its substrate, and any necessary cofactors in an appropriate buffer system at a specific pH and temperature.

• Initiation: The reaction is initiated by the addition of either the enzyme or the substrate.

• Monitoring: The progress of the reaction is monitored by measuring the change in absorbance at a specific wavelength over time using a spectrophotometer. This is possible if either the substrate or the product has a distinct absorbance spectrum.

• Data Analysis: The initial rate of the reaction (V0) is determined from the linear portion of the progress curve. By varying the substrate concentration and measuring the corresponding initial rates, kinetic parameters such as Km and Vmax can be determined by fitting the data to the Michaelis-Menten equation.

Gene Knockout in Streptomyces lincolnensis using CRISPR-Cas9

To investigate the in vivo function of a specific gene in the lmb cluster, targeted gene knockout is a powerful tool. The CRISPR-Cas9 system has been adapted for efficient genome editing in Streptomyces.

Protocol: CRISPR-Cas9 Mediated Gene Deletion

• Design of sgRNA: A specific single-guide RNA (sgRNA) is designed to target the gene of interest. The sgRNA sequence should be unique within the S. lincolnensis genome to minimize off-target effects.

• Construction of the CRISPR-Cas9 Plasmid: The designed sgRNA is cloned into a Streptomyces-E. coli shuttle vector that also carries the Cas9 nuclease gene and the necessary homology arms for homologous recombination-directed repair.

• Conjugation: The constructed plasmid is transferred from an E. coli donor strain (e.g., ET12567/pUZ8002) to S. lincolnensis via intergeneric conjugation.

• Selection of Exconjugants: Exconjugants are selected on a medium containing an antibiotic for which the plasmid carries a resistance gene.

• Screening for Deletions: Colonies are screened by PCR using primers flanking the targeted gene to identify mutants with the desired deletion.

• Curing of the Plasmid: The CRISPR-Cas9 plasmid can be cured from the mutant strain by growing it on a non-selective medium.

HPLC Analysis of Lincocin and its Precursors

High-Performance Liquid Chromatography (HPLC) is a standard method for the quantification of Lincocin and its biosynthetic intermediates in fermentation broths.

Protocol: HPLC-Fluorescence Detection of Lincocin Precursors

This method is suitable for the analysis of methylthiolincosamide (MTL), N-demethyllincomycin (NDL), and 4-propyl-L-proline (PPL).[8]

• Sample Preparation: Fermentation broth samples are centrifuged to remove cells. The supernatant is collected for analysis.

• Derivatization:

  • For MTL and NDL: The sample is derivatized with 4-chloro-7-nitrobenzofurazan.

  • For PPL: The sample is derivatized with o-phthaldialdehyde.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., Luna C18, 250 x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of (A) 20 mM ammonium (B1175870) formate (B1220265) pH 4.7 in 10% acetonitrile (B52724) and (B) acetonitrile.

  • Flow Rate: 1.25 mL/min.

  • Detection: Fluorescence detection with appropriate excitation and emission wavelengths for the specific derivatives.

• Quantification: The concentration of each analyte is determined by comparing its peak area to a standard curve generated with known concentrations of the pure compounds.

Visualizing the Lincocin Biosynthesis Pathway and its Regulation

To provide a clear and concise overview of the complex molecular processes involved in Lincocin biosynthesis, the following diagrams have been generated using the Graphviz DOT language.

The Lincocin Biosynthetic Pathway

References

• 1. Lincomycin Biosynthesis Involves a Tyrosine Hydroxylating Heme Protein of an Unusual Enzyme Family - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The genes lmbB1 and lmbB2 of Streptomyces lincolnensis encode enzymes involved in the conversion of L-tyrosine to propylproline during the biosynthesis of the antibiotic lincomycin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | New Concept of the Biosynthesis of 4-Alkyl-L-Proline Precursors of Lincomycin, Hormaomycin, and Pyrrolobenzodiazepines: Could a γ-Glutamyltransferase Cleave the C–C Bond? [frontiersin.org]
• 4. Strategies for Heterologous Expression, Synthesis, and Purification of Animal Venom Toxins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Untitled Document [ucl.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. Amplification of lmbB1 gene in Streptomyces lincolnensis improves quantity and quality of lincomycin A fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. HPLC-fluorescence detection method for determination of key intermediates of the lincomycin biosynthesis in fermentation broth - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of Lincomycin Hydrochloride in Water and DMSO

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of lincomycin (B1675468) hydrochloride in two common laboratory solvents: water and Dimethyl Sulfoxide (DMSO). Understanding the solubility of this lincosamide antibiotic is fundamental for the preparation of stock solutions, formulation development, and the design of various in vitro and in vivo studies. This document presents quantitative solubility data, detailed experimental protocols for solubility determination and solution preparation, and a visual representation of a general experimental workflow.

Core Data Presentation: Solubility of Lincomycin Hydrochloride

The solubility of lincomycin hydrochloride has been reported across various sources. The following tables summarize the quantitative data available for its solubility in water and DMSO, providing a clear comparison for researchers.

Table 1: Solubility of Lincomycin Hydrochloride in Water

Solubility Value (mg/mL)	Remarks	Source(s)
500	Stable in aqueous solution for at least 24 months.	[1]
50	Results in a clear, colorless to faintly yellow solution.[2] The use of ultrasound may be necessary.[3][4]	[2][3][4][5][6]
29.3	Soluble in aqueous solution.	[7]
"Readily Soluble"	General qualitative description.	[5][6]

Table 2: Solubility of Lincomycin Hydrochloride in DMSO

Solubility Value (mg/mL)	Molar Concentration (mM)	Remarks	Source(s)
≥ 100	≥ 216.92	Hygroscopic nature of DMSO can impact solubility; use of newly opened DMSO is recommended.[3][8]	[3][8]
92	199.56	Moisture-absorbing properties of DMSO can reduce solubility; fresh DMSO is advised.[9][10][11]	[9][10][11]
89	200.45	-	[12]
82	185.1	Sonication is recommended to aid dissolution.	[4]
80	-	-	[13]

Experimental Protocols

Accurate and reproducible experimental results rely on standardized protocols. The following sections detail methodologies for solubility assessment and the preparation of stock solutions.

Methodology for Solubility Assessment

A common method to determine the solubility of a compound involves the principle of saturation. This protocol is a generalized procedure based on standard laboratory practices.[9]

Objective: To determine the saturation point of lincomycin hydrochloride in a specific solvent at a constant temperature.

Materials:

• Lincomycin hydrochloride powder

• Solvent of interest (e.g., sterile, high-purity water or anhydrous DMSO)

• Analytical balance

• Vials with secure caps

• Vortex mixer or magnetic stirrer

• Constant temperature water bath or incubator

Procedure:

• Place a precisely measured volume of the solvent into a vial.

• Maintain the vial at a constant temperature.

• Add a small, accurately weighed amount of lincomycin hydrochloride to the solvent.

• Vigorously agitate the mixture using a vortex mixer or magnetic stirrer until the solid is fully dissolved.

• Continue to add incremental, pre-weighed portions of the solid to the solution.

• After each addition, ensure thorough mixing and allow sufficient time for dissolution.

• The point of saturation is reached when a portion of the added solid no longer dissolves, and solid particles remain visible in the suspension after prolonged agitation.

• The solubility is then calculated based on the total mass of the dissolved solid in the known volume of the solvent.

Protocol for Preparation of Stock Solutions

For most experimental applications, preparing a concentrated stock solution that can be later diluted to the desired working concentration is standard practice.

Preparation of an Aqueous Stock Solution (e.g., 50 mg/mL): [2][3][10]

• Weigh the desired amount of lincomycin hydrochloride powder using an analytical balance.

• Add the powder to a sterile conical tube or volumetric flask.

• Add a portion of sterile, high-purity water to the container.

• Vortex or stir the mixture to facilitate dissolution. If the compound does not readily dissolve, brief sonication in an ultrasonic water bath can be applied.[3][4]

• Once completely dissolved, add water to reach the final desired volume.

• For applications requiring sterility, such as cell culture, the final solution should be sterilized by passing it through a 0.22 µm syringe filter.[5][10]

Preparation of a DMSO Stock Solution (e.g., 100 mg/mL): [3][4][10]

• To minimize the impact of moisture, bring the lincomycin hydrochloride powder to room temperature before opening the vial.[10]

• Use fresh, anhydrous DMSO for the best results, as absorbed moisture can decrease solubility.[3][10][11]

• Weigh the desired amount of lincomycin hydrochloride and place it in a suitable sterile tube.

• Add the calculated volume of anhydrous DMSO.

• Vortex the mixture until the powder is completely dissolved. Sonication may be used to aid dissolution if necessary.[4]

• Store the stock solution in small aliquots at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.[3][10]

Mandatory Visualizations

The following diagrams illustrate key workflows and concepts relevant to the handling and application of lincomycin hydrochloride.

Caption: Experimental workflow for preparing lincomycin hydrochloride stock solutions.

Caption: Logical workflow for determining the solubility of a compound by saturation.

References

• 1. Lincomycin | C18H34N2O6S | CID 3000540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 林可霉素 盐酸盐 96.0-102.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Lincomycin hydrochloride | Antibiotic | ribosome | TargetMol [targetmol.com]
• 5. himedialabs.com [himedialabs.com]
• 6. Lincomycin hydrochloride | 859-18-7 [chemicalbook.com]
• 7. toku-e.com [toku-e.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. selleckchem.com [selleckchem.com]
• 12. medkoo.com [medkoo.com]
• 13. abmole.com [abmole.com]

Lincomycin Hydrochloride: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lincomycin (B1675468) hydrochloride, a lincosamide antibiotic derived from the bacterium Streptomyces lincolnensis, is a critical tool in combating infections caused by Gram-positive and anaerobic bacteria. This technical guide provides an in-depth analysis of the molecular and physical properties of lincomycin hydrochloride, detailed experimental protocols for its characterization, and a visualization of its mechanism of action. The information presented herein is intended to support researchers, scientists, and professionals in the fields of drug development and antimicrobial research.

Physicochemical Properties

Lincomycin hydrochloride is commercially available in two primary forms: anhydrous and monohydrate. The monohydrate form is a white or nearly white crystalline powder and is the preferred form for many pharmaceutical preparations due to its stability in the dry state.[1] It is highly soluble in water and methanol.[1]

Molecular Formula and Weight

The fundamental molecular characteristics of both the anhydrous and monohydrate forms of lincomycin hydrochloride are summarized below.

Property	Lincomycin Hydrochloride (Anhydrous)	Lincomycin Hydrochloride (Monohydrate)
Molecular Formula	C18H35ClN2O6S	C18H37ClN2O7S
Molecular Weight	443.0 g/mol	461.01 g/mol

Physicochemical Data

A comprehensive summary of the key physicochemical properties of lincomycin hydrochloride monohydrate is presented in the following table.

Property	Value
Physical State	Solid, crystalline powder
Color	White to almost white
Melting Point	151 - 158 °C
Specific Optical Rotation	+134° to +139° (c=1, H₂O)
pKa	7.6
Solubility	Very soluble in water; Soluble in DMSO

Mechanism of Action

Lincomycin hydrochloride exerts its bacteriostatic or bactericidal effect by inhibiting bacterial protein synthesis.[1] This is achieved through its specific binding to the 50S ribosomal subunit of the bacterial ribosome, thereby interfering with the peptidyl transferase reaction and preventing the elongation of the polypeptide chain.[1]

References

• 1. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Lincocin (Lincomycin) for Bacterial Selection in Cloning: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lincomycin, commercially known as Lincocin, is a lincosamide antibiotic that serves as an effective selective agent in molecular cloning. While less common than ampicillin (B1664943) or kanamycin, Lincomycin provides a reliable alternative for selecting bacteria successfully transformed with a plasmid conferring resistance to this antibiotic. Its primary mechanism of action is the inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit.[1] Resistance is typically conferred by plasmid-borne genes, such as lnu (lincosamide nucleotidyltransferase), which enzymatically inactivate the antibiotic.[1] These application notes provide detailed protocols for the use of Lincocin in bacterial selection for cloning experiments.

Mechanism of Action and Resistance

Lincomycin disrupts bacterial protein synthesis by binding to the A-site of the 23S ribosomal RNA within the 50S ribosomal subunit. This binding interferes with the peptidyl transferase activity, thereby halting the elongation of the polypeptide chain and inhibiting protein synthesis.

Bacterial resistance to Lincomycin is primarily achieved through enzymatic modification of the antibiotic. Genes such as lnu(A), lnu(C), and lnu(D) encode for lincosamide nucleotidyltransferases.[1] These enzymes catalyze the transfer of a nucleotide monophosphate to the antibiotic, rendering it unable to bind to the ribosome.

Signaling Pathway: Lincocin's Inhibition of Bacterial Protein Synthesis

References

• 1. benchchem.com [benchchem.com]

Lincocin (Lincomycin) in Veterinary Microbiology Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Lincocin (lincomycin), a lincosamide antibiotic, in veterinary microbiology research. This document details its mechanism of action, summarizes its efficacy against key veterinary pathogens through quantitative data, and provides detailed protocols for relevant in vitro and in vivo experimental models.

Mechanism of Action

Lincocin exerts its bacteriostatic or bactericidal effect by inhibiting bacterial protein synthesis.[1][2] It specifically binds to the 50S ribosomal subunit of susceptible bacteria, interfering with the peptidyl transferase reaction and preventing the formation of peptide bonds.[3] This disruption of protein synthesis ultimately halts bacterial growth and replication.[3]

Diagram 1: Mechanism of action of Lincocin.

Data Presentation: In Vitro Susceptibility

The following tables summarize the Minimum Inhibitory Concentration (MIC) values of lincomycin (B1675468) against a range of significant veterinary pathogens. These values are crucial for understanding the potency of lincomycin and for guiding its use in experimental settings.

Table 1: Lincomycin MIC Values for Porcine Pathogens

Bacterial Species	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)	Reference(s)
Brachyspira hyodysenteriae	16	32	≤0.5 - >64	[3][4][5]

Table 2: Lincomycin MIC Values for Bovine Pathogens

Bacterial Species	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)	Reference(s)
Streptococcus uberis	>8	>8	2 - >8	[6][7][8]
Staphylococcus aureus	-	-	-	[9]

Table 3: Lincomycin MIC Values for Avian Pathogens

Bacterial Species	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)	Reference(s)
Clostridium perfringens	≥256	≥256	-	[10][11]
Mycoplasma agalactiae	0.521	0.938	-	[12]

Experimental Protocols

The following are detailed protocols for key experiments in veterinary microbiology research involving lincomycin.

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol outlines the determination of the MIC of lincomycin against veterinary bacterial isolates, following CLSI guidelines.[13][14][15]

Diagram 2: Workflow for MIC determination.

Materials:

• Lincomycin hydrochloride powder

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial isolates of veterinary origin

• 0.5 McFarland turbidity standard

• Sterile saline or PBS

• Incubator (37°C)

• Microplate reader (optional)

Procedure:

• Preparation of Lincomycin Stock Solution: Prepare a stock solution of lincomycin in a suitable sterile solvent (e.g., water) at a concentration of 1024 µg/mL.

• Preparation of Bacterial Inoculum: From a fresh culture plate (18-24 hours growth), select 3-5 colonies and suspend them in sterile saline. Adjust the turbidity to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Dilution of Inoculum: Dilute the standardized bacterial suspension 1:150 in CAMHB to achieve a final concentration of approximately 1 x 10⁶ CFU/mL.

• Serial Dilution of Lincomycin:

  • Add 100 µL of CAMHB to wells 2-12 of a 96-well plate.

  • Add 200 µL of the lincomycin stock solution to well 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and continuing this process to well 10. Discard 100 µL from well 10.

  • Well 11 serves as a positive control (inoculum without antibiotic), and well 12 serves as a negative control (broth only).

• Inoculation: Add 10 µL of the diluted bacterial inoculum to wells 1-11, resulting in a final inoculum concentration of approximately 5 x 10⁵ CFU/mL.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading the MIC: The MIC is the lowest concentration of lincomycin that completely inhibits visible growth of the bacteria.

Protocol 2: Crystal Violet Assay for Biofilm Formation

This protocol describes a method to assess the effect of lincomycin on the biofilm-forming capacity of veterinary pathogens, such as Staphylococcus pseudintermedius.[16][17][18][19]

Diagram 3: Workflow for biofilm formation assay.

Materials:

• Lincomycin hydrochloride

• Tryptic Soy Broth (TSB) supplemented with 1% glucose

• Sterile 96-well flat-bottom microtiter plates

• Bacterial isolates

• 0.1% Crystal Violet solution

• 30% Acetic Acid

• PBS (pH 7.2)

• Microplate reader

Procedure:

• Inoculum Preparation: Grow the bacterial isolate overnight in TSB. Adjust the culture to a 0.5 McFarland standard in fresh TSB.

• Plate Setup: Add 180 µL of TSB with 1% glucose to each well. Add 20 µL of the standardized bacterial suspension. For the treatment groups, add lincomycin at desired sub-MIC concentrations. Include a positive control (bacteria without antibiotic) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 24-48 hours without agitation.

• Washing: Gently discard the content of the wells. Wash the wells three times with 200 µL of sterile PBS to remove planktonic bacteria.

• Fixation: Heat-fix the adherent bacteria by incubating the plate at 60°C for 60 minutes.

• Staining: Add 150 µL of 0.1% crystal violet solution to each well and incubate at room temperature for 15 minutes.

• Washing: Discard the crystal violet solution and wash the wells thoroughly with distilled water.

• Solubilization: Add 160 µL of 30% acetic acid to each well to solubilize the bound dye.

• Quantification: Measure the absorbance at 570 nm using a microplate reader.

Protocol 3: Experimental Induction of Bovine Mastitis

This protocol provides a general framework for the experimental induction of Staphylococcus aureus mastitis in dairy cows for the evaluation of intramammary lincomycin formulations.[20][21][22][23]

Materials:

• Lactating dairy cows, clinically healthy with low somatic cell counts

• Staphylococcus aureus strain known to cause mastitis

• Sterile intramammary infusion cannulas

• Teat disinfectant

• Sterile milk collection vials

• Lincomycin-based intramammary infusion product

Procedure:

• Pre-challenge Screening: Confirm that all selected mammary quarters are free from infection by bacteriological culture of milk samples.

• Inoculum Preparation: Prepare a suspension of S. aureus in sterile saline to a concentration of approximately 1x10³ CFU/mL.

• Challenge: Following aseptic preparation of the teat end, infuse 1 mL of the bacterial suspension into the mammary quarter via the teat canal using a sterile cannula.

• Monitoring: Monitor the cows daily for clinical signs of mastitis (swelling, pain, abnormal milk) and collect milk samples for bacterial culture and somatic cell count.

• Treatment: Once clinical mastitis is established, administer the intramammary lincomycin formulation according to the product's instructions (e.g., infuse the content of one syringe into the infected quarter every 12 or 24 hours for a specified number of days).[9][24]

• Post-treatment Evaluation: Continue to monitor the cows and collect milk samples for several days post-treatment to assess bacterial clearance and resolution of clinical signs.

Protocol 4: Experimental Induction of Swine Dysentery

This protocol outlines a method for the experimental induction of swine dysentery caused by Brachyspira hyodysenteriae to evaluate the therapeutic efficacy of lincomycin.[4][6][24][25][26]

Materials:

• Weaned pigs, free from B. hyodysenteriae

• Virulent strain of B. hyodysenteriae

• Liquid culture medium for Brachyspira

• Oral gavage tubes

• Lincomycin for administration in feed or water

Procedure:

• Inoculum Preparation: Grow B. hyodysenteriae in a suitable liquid medium under anaerobic conditions to a concentration of approximately 10⁸-10⁹ CFU/mL.

• Inoculation: Pigs are typically fasted for 12-24 hours prior to inoculation. Administer the inoculum orally via gavage. Multiple inoculations over consecutive days may increase the success rate of infection.

• Disease Monitoring: Observe the pigs daily for clinical signs of swine dysentery, including diarrhea (with or without blood and mucus), dehydration, and weight loss.

• Treatment Initiation: Once clinical signs are evident, initiate lincomycin treatment. This can be administered in the drinking water at concentrations ranging from 33 to 132 mg/L or in the feed at 44 to 110 mg/kg.[7]

• Efficacy Evaluation: Assess the effectiveness of the treatment by monitoring the resolution of clinical signs, mortality rates, and fecal shedding of B. hyodysenteriae.

Signaling Pathways and Logical Relationships

The primary signaling pathway affected by lincomycin is the bacterial ribosome, leading to the inhibition of protein synthesis. Resistance mechanisms often involve alterations to this pathway.

Diagram 4: Lincomycin's target within the protein synthesis pathway.

References

• 1. Lincomycin for Veterinary Use - Wedgewood Pharmacy [wedgewood.com]
• 2. zoetisus.com [zoetisus.com]
• 3. scispace.com [scispace.com]
• 4. sat.gstsvs.ch [sat.gstsvs.ch]
• 5. Antimicrobial Susceptibility Patterns of Brachyspira Species Isolated from Swine Herds in the United States - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. Lincomycin Resistance Gene lnu(D) in Streptococcus uberis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Determination of antibiotic susceptibility in isolates from dogs and cats | Veterinary medicine [nvvm.btsau.edu.ua]
• 10. Antimicrobial susceptibility of Clostridium perfringens strains isolated from broiler chickens - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Molecular typing and antimicrobial susceptibility of Clostridium perfringens from broiler chickens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. In vitro susceptibilities of field isolates of Mycoplasma agalactiae to oxytetracycline, tylosin, enrofloxacin, spiramycin and lincomycin-spectinomycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. wvdl.wisc.edu [wvdl.wisc.edu]
• 14. Biocide susceptibility testing of bacteria: Development of a broth microdilution method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. m.youtube.com [m.youtube.com]
• 16. static.igem.org [static.igem.org]
• 17. research-repository.griffith.edu.au [research-repository.griffith.edu.au]
• 18. Exploring the Biofilm Formation Capacity in S. pseudintermedius and Coagulase-Negative Staphylococci Species - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Investigation on biofilm composition and virulence traits of S. pseudintermedius isolated from infected and colonized dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Experimental Staphylococcus aureus Mastitis Infection Model by Teat Dipping in Bacterial Culture Suspension in Dairy Cows - PMC [pmc.ncbi.nlm.nih.gov]
• 21. scielo.br [scielo.br]
• 22. researchgate.net [researchgate.net]
• 23. Frontiers | Treatment of clinically severe bovine mastitis – a scoping review [frontiersin.org]
• 24. Improving the consistency of experimental swine dysentery inoculation strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. Improving the consistency of experimental swine dysentery inoculation strategies: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]

Application Notes and Protocols for the Preparation of Lincocin (Lincomycin) Stock Solution for Laboratory Use

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lincocin, with its active ingredient lincomycin (B1675468), is a lincosamide antibiotic that is a valuable tool in laboratory research for its targeted antibacterial activity.[1][2][3] Primarily effective against Gram-positive and anaerobic bacteria, lincomycin functions by inhibiting bacterial protein synthesis.[1][3][4] This is achieved through its binding to the 50S ribosomal subunit, which ultimately interferes with peptide bond formation.[1][4][5][6] Due to its specific mechanism of action, it is frequently used in cell culture as a selective agent and in various in vitro and in vivo studies to investigate bacterial pathogenesis and antibiotic resistance. Accurate and consistent preparation of Lincocin stock solutions is paramount for reproducible experimental outcomes.

These application notes provide a detailed protocol for the preparation, storage, and use of Lincocin stock solutions in a laboratory setting.

Data Presentation

A summary of the key quantitative data for Lincocin (Lincomycin Hydrochloride) is presented in the tables below for easy reference.

Table 1: Physicochemical Properties of Lincomycin Hydrochloride

Property	Value
Molecular Formula	C₁₈H₃₄N₂O₆S·HCl (Anhydrous)[1][7]
C₁₈H₃₄N₂O₆S·HCl·H₂O (Monohydrate)[3][8][9]
Molecular Weight	443.00 g/mol (Anhydrous)[1][7]
461.02 g/mol (Monohydrate)[3][8][9]
Appearance	White to off-white crystalline powder[3][10]
pKa	7.6[3][5]

Table 2: Solubility of Lincomycin Hydrochloride

Solvent	Solubility
Water	≥ 50 mg/mL[10]
Phosphate-Buffered Saline (PBS)	120 mg/mL[10][11]
Dimethyl Sulfoxide (DMSO)	92 mg/mL[10]
Ethanol	Slightly soluble[10][12]

Table 3: Recommended Storage and Stability of Lincomycin Hydrochloride Solutions

Solution Type	Storage Temperature	Stability Duration
Stock Solution (in DMSO or water)	-20°C	1 month[10][11]
Stock Solution (in DMSO or water)	-80°C	6 months to 1 year[10][11]
Aqueous Solution (e.g., in IV fluids)	25°C	At least 31 days[13][14][15][16]
Aqueous Solution	37°C	Up to 4 days[1][10]

Experimental Protocols

Protocol 1: Preparation of a 50 mg/mL Lincocin Stock Solution in Water

This protocol describes the preparation of a 50 mg/mL stock solution of Lincocin (Lincomycin Hydrochloride) in sterile water, suitable for most cell culture and in vitro applications.

Materials:

• Lincomycin Hydrochloride powder

• Sterile, nuclease-free water

• Sterile 15 mL or 50 mL conical tubes

• 0.22 µm sterile syringe filter

• Sterile syringes

• Sterile microcentrifuge tubes for aliquots

• Analytical balance

• Vortex mixer

Procedure:

• Calculate the required mass: To prepare 10 mL of a 50 mg/mL stock solution, you will need 500 mg of Lincomycin Hydrochloride powder.

• Weigh the powder: Using an analytical balance, accurately weigh 500 mg of Lincomycin Hydrochloride powder and transfer it to a sterile 15 mL conical tube.

• Dissolve the powder: Add 10 mL of sterile, nuclease-free water to the conical tube containing the powder.

• Mix thoroughly: Close the tube tightly and vortex the solution until the powder is completely dissolved. The solution should be clear and colorless.

• Sterile filtration: Draw the solution into a sterile syringe. Attach a 0.22 µm sterile syringe filter to the syringe tip.

• Filter the solution: Dispense the solution through the filter into a new sterile 15 mL conical tube. This step is crucial to ensure the sterility of the stock solution for cell culture applications.[1]

• Aliquot for storage: To prevent repeated freeze-thaw cycles, which can degrade the antibiotic, aliquot the sterilized stock solution into smaller, single-use volumes (e.g., 100 µL or 500 µL) in sterile microcentrifuge tubes.[10][11]

• Label and store: Clearly label the aliquots with the name of the compound, concentration (50 mg/mL), and the date of preparation. Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term storage (up to 1 year).[10][11]

Protocol 2: Preparation of a Working Solution for Cell Culture

This protocol details the dilution of the stock solution to a common working concentration for use in cell culture media to prevent bacterial contamination. A typical working concentration is 100 µg/mL (100 mg/L).[1]

Materials:

• 50 mg/mL Lincocin stock solution (from Protocol 1)

• Sterile cell culture medium

• Sterile serological pipettes

• Sterile cell culture flasks or plates

Procedure:

• Thaw the stock solution: Thaw one aliquot of the 50 mg/mL Lincocin stock solution at room temperature.

• Calculate the dilution: To achieve a final concentration of 100 µg/mL in your cell culture medium, you will need to perform a 1:500 dilution of the stock solution. For example, to prepare 100 mL of medium, you will add 200 µL of the 50 mg/mL stock solution.

• Prepare the working solution: Under sterile conditions in a biological safety cabinet, add the calculated volume of the Lincocin stock solution to the cell culture medium.

• Mix gently: Gently swirl the medium to ensure the antibiotic is evenly distributed.

• Use immediately: The medium containing Lincocin is now ready for use in your cell culture experiments.

Visualizations

Diagram 1: Experimental Workflow for Lincocin Stock Solution Preparation

Caption: Workflow for preparing a sterile Lincocin stock solution.

Diagram 2: Mechanism of Action of Lincocin

Caption: Lincocin inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit.

References

• 1. himedialabs.com [himedialabs.com]
• 2. bioaustralis.com [bioaustralis.com]
• 3. benchchem.com [benchchem.com]
• 4. What is the mechanism of Lincomycin Hydrochloride? [synapse.patsnap.com]
• 5. Lincomycin | C18H34N2O6S | CID 3000540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Lincocin (lincomycin) dosing, indications, interactions, adverse effects, and more [reference.medscape.com]
• 7. Lincomycin Hydrochloride Anhydrous | C18H35ClN2O6S | CID 64710 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. LINCOMYCIN HYDROCHLORIDE USP MONOHYDRATE - PCCA [pccarx.com]
• 9. Lincomycin hydrochloride monohydrate | C18H37ClN2O7S | CID 71476 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. benchchem.com [benchchem.com]
• 13. Stability studies of lincomycin hydrochloride in aqueous solution and intravenous infusion fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. tandfonline.com [tandfonline.com]

Lincocin (Lincomycin) in the Study of Anaerobic Bacterial Infections: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Lincocin (lincomycin) in research settings focused on anaerobic bacterial infections. It includes summaries of quantitative data, detailed experimental methodologies, and visualizations of key processes to facilitate experimental design and execution.

Introduction

Lincomycin (B1675468), a lincosamide antibiotic derived from Streptomyces lincolnensis, is a valuable tool for studying and combating infections caused by anaerobic bacteria.[1] Its primary mechanism of action involves the inhibition of bacterial protein synthesis.[1][2][3] Lincomycin binds to the 23S rRNA component of the 50S ribosomal subunit, interfering with peptidyl transferase activity and preventing the elongation of the polypeptide chain.[1][2][4][5][6] This bacteriostatic or bactericidal action makes it effective against a range of Gram-positive and anaerobic bacteria.[1][3]

Quantitative Data: In Vitro Efficacy of Lincomycin Against Anaerobic Bacteria

The following tables summarize the Minimum Inhibitory Concentration (MIC) data for lincomycin against various anaerobic bacterial species. These values are essential for determining the susceptibility of specific strains and for designing relevant in vitro experiments.

Anaerobic Species	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)	Reference(s)
Bacteroides fragilis group	4.0	>256	0.25 - >256	[4]
Clostridium perfringens	2.0	8.0	0.5 - 16	[4]
Clostridium difficile	-	-	-	[4]
Prevotella spp.	-	-	-
Fusobacterium spp.	-	-	-
Anaerobic cocci	-	-	-

Note: MIC values can vary depending on the testing methodology and specific strains tested.

Clinical Efficacy of Lincomycin in Anaerobic Infections

A review and meta-analysis of clinical studies on lincomycin have demonstrated its efficacy in treating various infections where anaerobic bacteria are often implicated.

Infection Type	Clinical Response/Efficacy Rate	Reference(s)
Surgical Site Infections (SSIs)	89.86% clinical success	[7][8]
Oro-dental Infections	Effective against Staphylococcus and Anaerobes	[9]
Skin and Soft Tissue Infections (SSTIs)	~80% complete relief of signs and symptoms	[9]
Abdominal Anaerobic Infections	86% eradication of primary anaerobic flora	[10]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Agar (B569324) Dilution Method (Based on CLSI M11)

This protocol outlines the reference method for determining the MIC of lincomycin against anaerobic bacteria.[11][12][13][14][15][16]

Materials:

• Lincomycin hydrochloride powder

• Brucella agar supplemented with hemin (B1673052), vitamin K1, and 5% laked sheep blood

• Anaerobic incubation system (e.g., anaerobic chamber or jars)

• Bacterial strains to be tested

• Sterile saline or broth

• McFarland turbidity standards (0.5)

• Steers replicator or multi-pronged inoculator

• Control plates (no antibiotic)

• Quality control strains (e.g., Bacteroides fragilis ATCC 25285)

Procedure:

• Preparation of Lincomycin Stock Solution: Prepare a stock solution of lincomycin in a suitable sterile solvent (e.g., water) at a known concentration.

• Preparation of Agar Plates:

  • Melt the supplemented Brucella agar and cool to 48-50°C.

  • Prepare a series of two-fold dilutions of the lincomycin stock solution.

  • Add the appropriate volume of each lincomycin dilution to molten agar to achieve the desired final concentrations.

  • Pour the agar into sterile Petri dishes and allow them to solidify.

  • Prepare a set of control plates containing no antibiotic.

• Inoculum Preparation:

  • From a fresh (24-48 hour) culture on a non-selective agar plate, select several colonies of the test organism.

  • Suspend the colonies in sterile saline or broth.

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Inoculation:

  • Using a Steers replicator or a multi-pronged inoculator, inoculate the surface of the lincomycin-containing and control agar plates with the standardized bacterial suspension.

• Incubation:

  • Allow the inoculum spots to dry.

  • Place the plates in an anaerobic environment (e.g., an anaerobic chamber with an atmosphere of 5% CO₂, 10% H₂, and 85% N₂).

  • Incubate at 35-37°C for 48 hours.

• Reading the Results:

  • After incubation, examine the plates for bacterial growth.

  • The MIC is the lowest concentration of lincomycin that completely inhibits visible growth, or causes a marked reduction in growth compared to the control plate.

Protocol 2: Murine Subcutaneous Abscess Model for Anaerobic Infection

This protocol describes the induction of a subcutaneous abscess in mice to study the in vivo efficacy of lincomycin against anaerobic bacteria, such as Bacteroides fragilis.[17][18][19][20][21]

Materials:

• Female BALB/c mice (6-8 weeks old)

• Bacteroides fragilis (e.g., ATCC 25285)

• Brain Heart Infusion (BHI) broth supplemented with hemin and vitamin K1

• Autoclaved mouse cecal contents (as an adjuvant)

• Lincomycin for injection

• Sterile syringes and needles

• Calipers

• Anesthetic (e.g., isoflurane)

Procedure:

• Bacterial Preparation:

  • Culture Bacteroides fragilis anaerobically in supplemented BHI broth to late logarithmic phase.

  • Harvest the bacteria by centrifugation and resuspend in sterile saline to the desired concentration (e.g., 10⁹ CFU/mL).

• Inoculum Preparation:

  • Mix the bacterial suspension with an equal volume of sterile, autoclaved mouse cecal contents.

• Infection:

  • Anesthetize the mice.

  • Shave a small area on the flank of each mouse.

  • Inject 0.2 mL of the inoculum subcutaneously into the shaved area.

• Treatment:

  • Divide the mice into a control group (receiving vehicle) and a treatment group (receiving lincomycin).

  • Begin treatment 24 hours post-infection.

  • Administer lincomycin intramuscularly or intravenously at a predetermined dosage (e.g., 10-20 mg/kg/day, divided into two doses).[7][22][23]

  • Continue treatment for a specified duration (e.g., 7-10 days).

• Assessment of Infection:

  • Measure the size of the abscesses daily using calipers.

  • At the end of the experiment, euthanize the mice.

  • Aseptically excise the abscesses.

  • Homogenize the abscess tissue and perform serial dilutions to determine the bacterial load (CFU/gram of tissue).

  • Histopathological analysis of the abscess tissue can also be performed.

Visualizations

Mechanism of Action of Lincomycin

The following diagram illustrates the mechanism by which lincomycin inhibits protein synthesis in anaerobic bacteria.

Lincomycin's inhibition of bacterial protein synthesis.

Experimental Workflow for MIC Determination (Agar Dilution)

This diagram outlines the key steps in the agar dilution method for determining the Minimum Inhibitory Concentration (MIC) of lincomycin.

Workflow for MIC determination by agar dilution.

Logical Relationship in a Murine Abscess Model Study

This diagram illustrates the logical flow of a typical in vivo study evaluating the efficacy of lincomycin in a murine subcutaneous abscess model.

References

• 1. What is the mechanism of Lincomycin Hydrochloride? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. eric-westhof.ibmc.cnrs.fr [eric-westhof.ibmc.cnrs.fr]
• 6. Antibiotics that bind to the A site of the large ribosomal subunit can induce mRNA translocation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nafdac.gov.ng [nafdac.gov.ng]
• 8. onlinejima.com [onlinejima.com]
• 9. onlinejima.com [onlinejima.com]
• 10. [The clinical use of lincomycin in treating anaerobic infection in patients with surgical abdomen] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. downloads.regulations.gov [downloads.regulations.gov]
• 12. webstore.ansi.org [webstore.ansi.org]
• 13. New CLSI M11 Document on AST Published | News | CLSI [clsi.org]
• 14. standards.globalspec.com [standards.globalspec.com]
• 15. M11 | Methods for Antimicrobial Susceptibility Testing of Anaerobic Bacteria [clsi.org]
• 16. Recognized Consensus Standards: Medical Devices [accessdata.fda.gov]
• 17. A quantitative model for subcutaneous abscess formation in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. [Subcutaneous abscess formation in the mice inoculated intragastrically with Bacteroides fragilis] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Antibiotic and clavulanic acid treatment of subcutaneous abscesses caused by Bacteroides fragilis alone or in combination with aerobic bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Antibiotic levels in infected and sterile subcutaneous abscesses in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. A quantitative model for subcutaneous abscess formation in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 22. reference.medscape.com [reference.medscape.com]
• 23. Lincomycin | Johns Hopkins ABX Guide [hopkinsguides.com]

Application Notes and Protocols for the Experimental Use of Lincocin (Lincomycin) in Staphylococcal Infection Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental use of Lincocin (lincomycin), a lincosamide antibiotic, in various Staphylococcus aureus infection models. This document includes detailed protocols for in vitro susceptibility testing and in vivo infection models, alongside quantitative data on the efficacy of lincomycin (B1675468). Visual representations of experimental workflows and the mechanism of action are provided to facilitate a deeper understanding of its application in research and drug development.

Mechanism of Action of Lincomycin

Lincomycin exerts its bacteriostatic effect by inhibiting bacterial protein synthesis.[1][2][3][4] It specifically binds to the 50S ribosomal subunit of bacteria, interfering with the peptidyl transferase reaction and preventing the elongation of the peptide chain.[1][2][4] This targeted action disrupts essential cellular processes in susceptible bacteria, primarily Gram-positive organisms like Staphylococcus aureus.[3]

Caption: Mechanism of action of Lincocin on the bacterial ribosome.

In Vitro Susceptibility of Staphylococcus aureus to Lincomycin

In vitro studies are crucial for determining the baseline susceptibility of S. aureus strains to lincomycin. The minimal inhibitory concentration (MIC) is a key parameter assessed.

Quantitative Data: In Vitro Susceptibility

Staphylococcus aureus Strains	Inoculum Size (CFU/mL)	Median MIC (µg/mL)	Observation	Reference
95 of 100 clinical isolates	Not specified	0.1 - 1.0	Bacteriostatic effect on solid medium.	[5]
75% of isolates from pyoderma	Not specified	Not specified (disc diffusion)	Susceptible	[6][7]
75% of isolates from dog ears	Not specified	Not specified (disc diffusion)	Susceptible	[8]

Experimental Protocol: Broth Microdilution MIC Assay

This protocol is a standard method for determining the MIC of lincomycin against S. aureus.

Materials:

• Staphylococcus aureus isolates

• Mueller-Hinton Broth (MHB)

• Lincomycin hydrochloride

• 96-well microtiter plates

• Spectrophotometer

• Incubator (37°C)

Procedure:

• Bacterial Inoculum Preparation:

  • Culture S. aureus overnight on a suitable agar (B569324) plate.

  • Suspend several colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

• Lincomycin Dilution Series:

  • Prepare a stock solution of lincomycin in a suitable solvent.

  • Perform serial twofold dilutions of lincomycin in MHB in the 96-well plate to cover a clinically relevant concentration range.

• Inoculation and Incubation:

  • Add the prepared bacterial inoculum to each well containing the lincomycin dilutions.

  • Include a positive control (bacteria without antibiotic) and a negative control (broth only).

  • Incubate the plate at 37°C for 18-24 hours.

• MIC Determination:

  • The MIC is the lowest concentration of lincomycin that completely inhibits visible growth of the bacteria.

In Vivo Staphylococcal Infection Models

Animal models are essential for evaluating the efficacy of lincomycin in a physiological context. Murine models of skin and soft tissue infections are commonly used.

Murine Subcutaneous Abscess Model

This model is used to assess the ability of lincomycin to control a localized S. aureus infection.

Caption: Workflow for a murine subcutaneous abscess model.

Materials:

• Staphylococcus aureus strain (e.g., USA300)

• Female BALB/c mice (6-8 weeks old)

• Tryptic Soy Broth (TSB)

• Phosphate-buffered saline (PBS)

• Lincomycin for injection

• Cyclophosphamide (B585) (for neutropenic models, if required)

• Calipers

• Surgical tools for tissue collection

Procedure:

• Inoculum Preparation:

  • Grow S. aureus in TSB to mid-log phase.

  • Wash the bacterial cells with PBS and resuspend to a concentration of approximately 1 x 10⁸ CFU/mL.

  • The final inoculum for injection should be around 1 x 10⁷ CFU in 100 µL.[9]

• Induction of Neutropenia (Optional):

  • To mimic infection in immunocompromised individuals, mice can be rendered neutropenic by intraperitoneal injection of cyclophosphamide (e.g., a total dose of 250 mg/kg).[8]

• Infection:

  • Anesthetize the mice.

  • Shave a small area on the dorsum of each mouse.

  • Inject 100 µL of the prepared S. aureus suspension subcutaneously.[9]

• Lincomycin Treatment:

  • Initiate treatment at a specified time post-infection (e.g., 24 hours).

  • A documented effective oral dose is 22 mg/kg every 12 hours.[8]

• Monitoring and Endpoints:

  • Measure the size of the resulting abscesses daily using calipers.

  • Monitor the general health of the animals.

  • At the end of the experiment (e.g., day 7), euthanize the mice.

  • Aseptically excise the abscess and surrounding tissue.

  • Homogenize the tissue in PBS and perform serial dilutions for colony-forming unit (CFU) enumeration on agar plates to determine the bacterial load per gram of tissue.[9]

A study in neutropenic mice with a S. aureus skin infection demonstrated a significant reduction in bacterial load with lincomycin treatment.[8]

Time After Treatment Initiation (hours)	Mean Bacterial Colonies (CFU/ml) x 10²
0	55.6 ± 3.6
48	42.0 ± 3.74
96	33.6 ± 2.69
144	17.4 ± 1.69
192	1.96 ± 0.27
240	0 ± 0

Data adapted from a study using a 22 mg/kg oral dose of lincomycin every 12 hours.[8]

Clinical Study: Pyoderma in Children

A clinical study on the use of lincomycin for S. aureus-induced pyoderma in children provides valuable in vivo efficacy data in a human context.

• Patient Population: 100 children with various types of pyodermas.[6][7]

• Dosage: 30 mg/kg/day of lincomycin for 5-10 days.[6][7]

• Outcome: 95% of the patients responded to the treatment.[6][7] Treatment failure was defined as the persistence of lesions after 10 days.[6][7]

Signaling Pathways and Resistance

While lincomycin's primary action is on the ribosome, resistance mechanisms in S. aureus involve specific signaling and enzymatic pathways. The most common is the modification of the ribosomal target site.

Caption: erm-mediated resistance to Lincocin in S. aureus.

This resistance is primarily due to the expression of erm (erythromycin ribosome methylase) genes, which encode for methyltransferases.[10] These enzymes methylate a specific adenine (B156593) residue (A2058) in the 23S rRNA, which is part of the lincomycin binding site.[10] This modification reduces the affinity of lincomycin for the ribosome, allowing protein synthesis to continue even in the presence of the antibiotic.[10]

Conclusion

Lincocin (lincomycin) has demonstrated significant efficacy against Staphylococcus aureus both in vitro and in various in vivo models, including murine skin infections and clinical cases of pyoderma. The provided protocols offer a foundation for researchers to design and execute studies to further investigate the therapeutic potential of lincomycin and its derivatives against staphylococcal infections. Understanding its mechanism of action and the prevalent resistance pathways is critical for its appropriate use and for the development of novel strategies to combat resistant strains.

References

• 1. What is the mechanism of Lincomycin Hydrochloride? [synapse.patsnap.com]
• 2. benchchem.com [benchchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. nbinno.com [nbinno.com]
• 5. Action of Lincomycin on Staphylococci - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficacy of lincomycin against the strains of Staphylococcus aureus isolated from various types of pyodermas in children : in vitro and in vivo study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Efficacy of Lincomycin Against the Strains of Staphylococcus Aureus Isolated From Various Types of Pyodermas in Children : in Vitro and in Vivo Study - Indian Journal of Dermatology, Venereology and Leprology [ijdvl.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Lincocin as a Selective Agent in Culture Media: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lincocin, the hydrochloride salt of Lincomycin (B1675468), is a lincosamide antibiotic produced by the actinomycete Streptomyces lincolnensis.[1] It functions by inhibiting protein synthesis in susceptible bacteria, making it a valuable tool for various applications in microbiology, molecular biology, and cell culture.[2] While its clinical use has been largely succeeded by its semi-synthetic derivative, clindamycin, Lincocin remains a relevant selective agent in research settings.[3] These application notes provide detailed protocols and data for the use of Lincocin as a selective agent in bacterial, mammalian, and plant cell culture media.

Mechanism of Action and Resistance

Lincocin exerts its bacteriostatic or bactericidal effect by binding to the 50S subunit of the bacterial ribosome.[4] This binding interferes with the peptidyl transferase center, preventing the formation of peptide bonds and the elongation of the polypeptide chain, thereby halting protein synthesis.[4]

Resistance to Lincocin in bacteria is primarily conferred by two mechanisms:

• Enzymatic Inactivation: The most common mechanism involves the expression of lincosamide nucleotidyltransferase (LNU) enzymes, encoded by lnu genes such as lnu(A) and lnu(D). These enzymes catalyze the transfer of a nucleotide monophosphate to Lincocin, rendering it unable to bind to the ribosome.

• Target Site Modification: Methylation of the 23S rRNA within the 50S ribosomal subunit, mediated by erm genes, can also confer resistance to Lincocin. This modification often results in cross-resistance to macrolides and streptogramins B (the MLSB phenotype).

Mechanism of Lincocin action and resistance.

Data Presentation: Lincocin Working Concentrations

The optimal concentration of Lincocin for selection can vary depending on the cell type, the specific resistance gene, and the culture conditions. The following table summarizes recommended starting concentrations for various applications. It is always recommended to perform a titration (kill curve) to determine the optimal concentration for your specific system.

Application	Organism/Cell Type	Recommended Concentration (µg/mL)	Notes
Bacterial Selection	Escherichia coli (general use)	100 - 200	A general starting range for initial experiments. The MIC for wild-type E. coli BL21 has been reported to be 200 µg/mL; therefore, a concentration above this is recommended for effective selection.[5]
Neisseria gonorrhoeae	0.5	Used in a selective medium containing other antibiotics (colistin, nystatin, trimethoprim) for the isolation of gonococci.
Mammalian Cell Culture	General Contamination Control	100	Used for the prevention of Gram-positive bacterial contamination. It is crucial to determine the cytotoxicity for your specific cell line.
Plant Tissue Culture	Nicotiana species (plastid selection)	Not specified in search results	Lincocin is a potent selective agent for plastid transformants, where resistant cells appear green and sensitive cells are white. The specific concentration is detailed in Moll et al. (1990).

Experimental Protocols

Protocol 1: Preparation of Lincocin Stock Solution (50 mg/mL)

Materials:

• Lincocin hydrochloride powder

• Sterile, deionized water

• Sterile conical tubes (15 mL or 50 mL)

• Sterile 0.22 µm syringe filter

• Sterile microcentrifuge tubes for aliquots

Procedure:

• In a sterile conical tube, weigh out 500 mg of Lincocin hydrochloride powder to prepare a 10 mL stock solution.

• Add 8 mL of sterile, deionized water to the tube.

• Vortex until the powder is completely dissolved.

• Adjust the final volume to 10 mL with sterile, deionized water.

• Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a new sterile conical tube.

• Aliquot the sterile stock solution into smaller, single-use volumes in microcentrifuge tubes to minimize freeze-thaw cycles.

• Label the aliquots with the name, concentration, and date of preparation.

• Store the stock solution at -20°C for long-term storage.

Protocol 2: Preparation of Lincocin Selection Plates for Bacteria (e.g., 150 µg/mL)

Materials:

• Luria-Bertani (LB) agar (B569324)

• Autoclave

• Sterile petri dishes

• Water bath set to 50-55°C

• Lincocin stock solution (50 mg/mL)

Procedure:

• Prepare 1 liter of LB agar according to the manufacturer's instructions (e.g., 10 g tryptone, 5 g yeast extract, 10 g NaCl, and 15 g agar in 1 liter of deionized water).

• Sterilize the LB agar by autoclaving at 121°C for 15-20 minutes.

• Cool the autoclaved agar in a 50-55°C water bath. This is critical to prevent the degradation of the antibiotic.

• Once the agar has cooled, add 3 mL of the 50 mg/mL sterile Lincocin stock solution to achieve a final concentration of 150 µg/mL.

• Gently swirl the flask to ensure the antibiotic is evenly distributed.

• Pour the agar into sterile petri dishes (approximately 20-25 mL per plate).

• Allow the plates to solidify at room temperature.

• Once solidified, invert the plates and store them at 4°C in a sealed bag. Use the plates within 1-2 weeks for optimal performance.

Workflow for bacterial selection using Lincocin.

Protocol 3: Bacterial Selection Using Lincocin

Materials:

• Competent bacterial cells (e.g., E. coli)

• Plasmid DNA with a Lincocin resistance gene

• Lincocin selection plates

• SOC or LB medium

• Incubator at 37°C

Procedure:

• Transform competent bacterial cells with the plasmid DNA using a standard heat shock or electroporation protocol.

• After transformation, add 250-1000 µL of pre-warmed SOC or LB medium (without antibiotic) to the cells.

• Incubate the cells at 37°C for 1 hour with gentle shaking (200-250 rpm) to allow for the expression of the resistance gene.

• Plate 50-200 µL of the cell suspension onto pre-warmed Lincocin selection plates.

• Incubate the plates, inverted, at 37°C for 16-24 hours.

• After incubation, well-isolated colonies should be visible. These colonies can be picked for further analysis, such as colony PCR or plasmid miniprep.

Protocol 4: Lincocin for Contamination Control in Mammalian Cell Culture

Materials:

• Mammalian cell line of interest

• Complete cell culture medium

• Lincocin stock solution (e.g., 10 mg/mL in sterile water or PBS)

• Incubator (37°C, 5% CO2)

Procedure:

• Thaw and culture your mammalian cells according to your standard protocol.

• During routine media changes, supplement the complete cell culture medium with Lincocin to a final concentration of 100 µg/mL. For example, add 10 µL of a 10 mg/mL stock solution to every 1 mL of medium.

• It is highly recommended to first perform a cytotoxicity assay to determine the optimal, non-toxic concentration for your specific cell line.

Workflow for determining optimal Lincocin concentration.

Protocol 5: Lincocin as a Selective Agent in Plant Tissue Culture (General Template)

Note: The optimal concentration of Lincocin for plastid selection in Nicotiana is described in Moll et al. (1990) but could not be retrieved from the available search results. It is crucial to consult this primary literature to determine the appropriate concentration for your experiments.

Materials:

• Plant tissue culture medium (e.g., MS medium) supplemented with appropriate hormones for callus induction and regeneration.

• Lincocin stock solution

• Sterile explants (e.g., leaf discs) from the plant to be transformed

• Biolistic particle delivery system or Agrobacterium tumefaciens carrying the transformation vector with the Lincocin resistance gene

• Sterile petri dishes

• Growth chamber with controlled light and temperature

Procedure:

• Prepare the plant tissue culture medium and autoclave.

• Cool the medium to 50-55°C and add the Lincocin stock solution to the final concentration specified in Moll et al. (1990). Also, add any other required antibiotics for controlling bacterial growth if using Agrobacterium-mediated transformation.

• Pour the selective medium into sterile petri dishes.

• Perform the genetic transformation of the plant explants using your chosen method.

• Place the transformed explants onto the selective medium.

• Incubate the plates in a growth chamber under the appropriate conditions for your plant species.

• Subculture the explants onto fresh selective medium every 2-3 weeks.

• Observe the explants for the development of green, resistant calli. Sensitive, non-transformed cells will bleach and appear white.

• Once green shoots regenerate, transfer them to a rooting medium, which may also contain Lincocin to maintain selection pressure.

• Acclimatize the rooted plantlets to soil conditions.

Conclusion

Lincocin is a versatile and effective selective agent for a range of applications in research. By understanding its mechanism of action and following optimized protocols, researchers can successfully utilize Lincocin for the selection of transformed bacteria, the prevention of contamination in mammalian cell culture, and as a powerful tool for plastid transformation in plants. It is essential to empirically determine the optimal working concentration for each specific application to ensure efficient selection and minimize any potential off-target effects.

References

• 1. Subcellular location of lincomycin resistance in Nicotiana mutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. toku-e.com [toku-e.com]
• 3. mural.maynoothuniversity.ie [mural.maynoothuniversity.ie]
• 4. Development of chloroplast transformation for five species in the genus Nicotiana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pal Maliga - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Lincocin (Lincomycin) in Culture Media

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering precipitation issues with Lincocin (Lincomycin) in culture media.

Frequently Asked Questions (FAQs)

Q1: What is Lincocin and why is it used in cell culture?

Lincocin is an antibiotic of the lincosamide class, derived from the bacterium Streptomyces lincolnensis.[1][2][3] In cell culture, it is primarily used to control the growth of Gram-positive bacteria.[3][4] It functions by inhibiting bacterial protein synthesis through binding to the 50S ribosomal subunit, which has minimal impact on mammalian cells at standard concentrations.[1][2][3][4] A common working concentration for preventing contamination is 100 µg/mL.[3][4]

Q2: I observed a precipitate in my culture medium after adding Lincocin. What are the common causes?

Precipitation of Lincocin in culture media can be attributed to several factors:

• High Concentration: The final concentration of Lincocin in the medium may have surpassed its solubility limit.[5][6]

• Improper pH: Lincocin's stability is pH-dependent. It is most stable around pH 4 and degrades in highly acidic (pH < 3) and alkaline (pH > 7) conditions, which can lead to precipitation.[5][7][8][9]

• Temperature Fluctuations: Low temperatures can decrease the solubility of Lincocin.[5] Storing supplemented media at 2-8°C or repeated freeze-thaw cycles can cause the antibiotic to fall out of solution.[10][11]

• Media Composition: Culture media are complex solutions of salts, amino acids, and vitamins. High concentrations of divalent cations, such as calcium (Ca²⁺) and magnesium (Mg²⁺), can interact with Lincocin and reduce its solubility.[11]

• Improper Mixing: Adding the Lincocin stock solution too quickly or without adequate mixing can create localized high concentrations, leading to precipitation.[10]

Q3: How does the pH of the culture medium affect Lincocin stability?

The pH of the solution is a critical factor for Lincocin stability.[7] Lincocin has a pKa of 7.6, and its solubility is significantly influenced by the pH of the medium.[2][12] Optimal stability is observed around pH 4.[5][7][8][9] In typical culture media buffered between pH 7.2 and 7.4, Lincocin is close to its pKa, which can affect its solubility. Degradation occurs more rapidly in both highly acidic and alkaline conditions.[5][13]

Q4: Can components of the culture medium interact with Lincocin to cause precipitation?

Yes, certain components of culture media can interact with Lincocin. Media are often supplemented with salts, and high concentrations of divalent cations like Ca²⁺ and Mg²⁺ are known to interact with some antibiotics, potentially leading to the formation of insoluble salts.[14][15] While direct evidence for Lincocin-divalent cation precipitation is not extensively documented in these search results, this is a common issue with other classes of antibiotics.[14][15]

Q5: My Lincocin stock solution appears cloudy. What should I do?

Cloudiness or precipitation in a Lincocin stock solution can occur if it has been stored at a low temperature or if the concentration is too high for the solvent.[16] Gentle warming of the solution to 37°C and sonication may help to redissolve the precipitate.[5][16] If using DMSO as a solvent, be aware that it is hygroscopic, and absorbed moisture can reduce the solubility of the compound.[16] It is always recommended to use fresh, high-quality solvents for preparing stock solutions.[16]

Troubleshooting Guide

If you are experiencing Lincocin precipitation, follow these steps to identify and resolve the issue.

Problem/Observation	Potential Cause(s)	Recommended Action(s)
Precipitate forms immediately upon adding Lincocin to the medium.	1. High localized concentration. [10] 2. Temperature shock. 3. Incompatibility with media components. [5]	1. Add the Lincocin stock solution dropwise while gently swirling the medium to ensure rapid and even distribution.[10] 2. Ensure both the culture medium and the Lincocin stock solution are at the same temperature (room temperature or 37°C) before mixing. 3. Prepare a small test batch to confirm compatibility before preparing a large volume.
Precipitate forms after storing the supplemented medium at 2-8°C.	1. Decreased solubility at lower temperatures. [5] 2. Concentration is too high for cold storage. [16]	1. Prepare smaller batches of Lincocin-supplemented medium more frequently to avoid long-term cold storage. 2. If a precipitate forms, gently warm the medium to 37°C to see if it redissolves before use. Do not use if the precipitate remains. 3. Consider preparing the complete medium just before use.
Cloudiness or precipitate observed in the Lincocin stock solution.	1. Concentration exceeds solubility limit. [5] 2. Improper storage (e.g., repeated freeze-thaw cycles). [10][16] 3. Poor quality solvent. [16]	1. Prepare stock solutions at a concentration known to be stable (e.g., 10-50 mg/mL in water).[3] 2. Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[10][16] 3. Use sterile, high-purity water or DMSO to prepare stock solutions.[16] 4. Gentle warming and sonication can help redissolve the precipitate.[5][16]
Precipitation occurs in specific cell lines or experimental conditions.	1. pH shifts due to cellular metabolism. 2. Interaction with secreted cellular products.	1. Monitor the pH of the culture medium regularly using the phenol (B47542) red indicator. 2. Ensure the medium is adequately buffered for your cell line. 3. Determine the optimal, non-toxic concentration of Lincocin for your specific cell line.[4]

Data Summary

The physicochemical properties of Lincocin hydrochloride are crucial for understanding its behavior in solution.

Property	Value	Citations
Molecular Formula	C₁₈H₃₄N₂O₆S·HCl·H₂O	[2]
Molecular Weight	461.01 g/mol	[2]
Appearance	White or nearly white crystalline powder	[1][2][3]
Solubility	Very soluble in water; slightly soluble in ethanol.	[2][17]
pKa	7.6	[2][12]
Optimal pH for Stability	~4	[5][7][8][9]

Experimental Protocols

Protocol 1: Preparation of Lincocin Stock Solution

This protocol describes the preparation of a sterile Lincocin stock solution.

• Materials:

  • Lincocin hydrochloride powder

  • Sterile, high-purity water

  • Sterile conical tubes

  • Sterile 0.22 µm syringe filter

• Procedure:

  • In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of Lincocin hydrochloride powder.

  • Add the appropriate volume of sterile water to achieve the desired stock concentration (e.g., 10-50 mg/mL).[3]

  • Gently vortex or swirl the tube until the powder is completely dissolved.[16]

  • Draw the solution into a sterile syringe and attach a 0.22 µm syringe filter.[3][16]

  • Filter-sterilize the stock solution into a new sterile conical tube.[3][16]

  • Aliquot the stock solution into smaller, single-use sterile microcentrifuge tubes to prevent contamination and degradation from repeated freeze-thaw cycles.[10][16]

  • Label the aliquots with the name, concentration, and date of preparation.

  • Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[5][18]

Protocol 2: Supplementing Culture Medium with Lincocin

This protocol outlines the correct procedure for adding Lincocin to culture medium to prevent precipitation.

• Materials:

  • Basal culture medium (e.g., DMEM, RPMI-1640)

  • Required supplements (e.g., FBS, L-glutamine)

  • Prepared Lincocin stock solution

  • Sterile serological pipettes

• Procedure:

  • In a sterile environment, prepare the complete culture medium by adding all necessary supplements to the basal medium.

  • Warm the complete medium to the desired temperature of use (typically 37°C).

  • Thaw an aliquot of the Lincocin stock solution at room temperature.

  • Calculate the volume of Lincocin stock solution needed to achieve the desired final concentration (e.g., 100 µg/mL).

  • While gently swirling the warmed medium, add the Lincocin stock solution dropwise. This ensures rapid and even dispersion, preventing localized high concentrations.[10]

  • The Lincocin-supplemented medium is now ready for use. If not used immediately, store at 2-8°C for a limited time.

Visualizations

Caption: A workflow diagram for troubleshooting Lincocin precipitation.

Caption: Key factors that can lead to Lincocin precipitation in solution.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. himedialabs.com [himedialabs.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Stability studies of lincomycin hydrochloride in aqueous solution and intravenous infusion fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 12. Lincomycin | C18H34N2O6S | CID 3000540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. jipbs.com [jipbs.com]
• 14. researchgate.net [researchgate.net]
• 15. Effects of Divalent Cations on Binding of Aminoglycoside Antibiotics to Human Serum Proteins and to Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. Lincomycin hydrochloride | 859-18-7 [chemicalbook.com]
• 18. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing Lincocin Concentration for Protein Synthesis Inhibition

Welcome to the technical support center for Lincocin (Lincomycin). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on effectively utilizing Lincocin to inhibit protein synthesis in various experimental settings. Here, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to ensure the successful application of this antibiotic.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Lincocin?

Lincocin is a lincosamide antibiotic that primarily functions by inhibiting protein synthesis in susceptible bacteria.[1][2] It achieves this by binding to the 50S ribosomal subunit, a critical component of the bacterial protein synthesis machinery.[1][2][3] This binding action interferes with the peptidyl transferase reaction and the translocation process, ultimately leading to the cessation of peptide chain elongation.[1][2] While its main target is the ribosome, some evidence suggests a secondary, less pronounced effect on bacterial cell wall synthesis.[1][2]

Q2: What is the optimal concentration of Lincocin to use for protein synthesis inhibition?

The optimal concentration of Lincocin can vary significantly depending on the bacterial species, the experimental system (in vitro vs. in vivo), and the specific application.[1] It is crucial to empirically determine the effective concentration for your specific setup. For instance, the half-maximal inhibitory concentration (IC50) for protein synthesis in a Staphylococcus aureus in vitro translation system has been reported to be 0.03 ± 0.002 µg/mL.[1] For other bacteria, and for applications like preventing contamination in mammalian cell culture, a dose-response experiment is highly recommended to determine the optimal concentration.[1][4]

Q3: How should I prepare and store Lincocin stock solutions?

Lincocin hydrochloride monohydrate is soluble in water and dimethyl sulfoxide (B87167) (DMSO).[1] For a stock solution, dissolve the powder in sterile, nuclease-free water or DMSO at a concentration of 10-50 mg/mL.[1] It is recommended to filter-sterilize the stock solution through a 0.22 µm filter.[1] To maintain stability and prevent repeated freeze-thaw cycles, store the stock solution in aliquots at -20°C.[1]

Q4: Is Lincocin effective against all types of bacteria?

No, Lincocin has a relatively narrow spectrum of activity. It is most effective against Gram-positive cocci, such as Staphylococcus and Streptococcus species, and anaerobic bacteria.[1] It is generally not effective against Gram-negative bacteria like Escherichia coli because the antibiotic cannot easily penetrate their outer membrane.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No or low inhibition of protein synthesis	Incorrect Lincocin concentration: The concentration may be too low for the target organism or experimental setup.[1]	Perform a dose-response experiment to determine the optimal inhibitory concentration.[1]
Bacterial resistance: The bacterial strain may have intrinsic or acquired resistance to Lincocin.[1]	Verify the susceptibility of your bacterial strain to Lincocin using a standard antibiotic susceptibility test (e.g., disk diffusion or broth microdilution).[1]
Degradation of Lincocin: Improper storage or handling of the Lincocin stock solution. Lincocin is less stable in alkaline conditions and at high temperatures.[1]	Ensure the stock solution is stored correctly at -20°C in aliquots. Prepare fresh working solutions for each experiment.[1]
Precipitation observed in culture media	High concentration of Lincocin: Exceeding the solubility limit in the specific medium.[1]	Prepare a more dilute stock solution or add the stock solution to the media slowly while vortexing. Test the solubility of Lincocin in your specific culture medium at the desired concentration before starting the experiment.[1]
Interaction with media components: Some components of complex media might interact with Lincocin, especially at high concentrations or after pH changes.[1]	If precipitation persists, consider using a minimal medium.[1]
Inconsistent or unexpected results	Sub-inhibitory concentrations: Using a concentration of Lincocin that is below the threshold for complete inhibition can lead to varied and sometimes paradoxical effects.[1]	Carefully determine the minimal inhibitory concentration (MIC) and use a concentration that ensures complete inhibition of protein synthesis for your experiments.[1]

Data Presentation: Recommended Lincocin Concentrations

The following tables summarize recommended starting concentrations for various applications. It is imperative to optimize these concentrations for your specific experimental conditions.

Table 1: Lincocin Concentration for Bacterial Selection

Bacterial Strain	Recommended Concentration (µg/mL)	Notes
Escherichia coli (general use)	100 - 200	A general starting range for initial experiments. The MIC for wild-type E. coli strains can vary. For instance, the MIC for E. coli BL21 has been reported to be 200 µg/mL.[3]

Table 2: Lincocin Concentration for Mammalian Cell Culture

Application	Recommended Concentration	Notes
Prevention of bacterial contamination	100 µg/mL (100 mg/L)	This is a general working concentration. It is highly recommended to validate the optimal, non-toxic concentration for your specific cell line.[4]

Table 3: Minimum Inhibitory Concentration (MIC) Ranges for Common Gram-Positive Bacteria

Bacterial Species	MIC Range (µg/mL)
Staphylococcus aureus	0.2 - 32
Streptococcus pneumoniae	0.05 - 0.4
Streptococcus pyogenes	0.04 - 0.8
Streptococcus species	0.04 - 0.8

Note: The provided MIC ranges are based on available literature and may vary depending on the specific strain and testing conditions. It is highly recommended to determine the optimal concentration for your specific application.[5]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution

This protocol outlines the steps to determine the MIC of Lincocin for a specific bacterial strain.

• Culture Preparation: Grow the bacterial strain of interest in an appropriate liquid medium at the optimal temperature with shaking until it reaches the mid-logarithmic phase of growth (e.g., OD600 of 0.4-0.6).[1]

• Serial Dilution: Prepare a series of Lincocin dilutions in a 96-well plate.

• Inoculation: Inoculate each well with the bacterial culture to a final concentration of approximately 5 x 10^5 CFU/mL. Include a positive control (no antibiotic) and a negative control (no bacteria).

• Incubation: Incubate the plate at the optimal growth temperature for 18-24 hours.

• Analysis: The MIC is the lowest concentration of Lincocin that completely inhibits visible growth of the bacteria.

Protocol 2: [³H]-Leucine Incorporation Assay for Protein Synthesis Inhibition

This protocol measures the rate of protein synthesis by quantifying the incorporation of a radiolabeled amino acid.

• Culture Preparation: Grow the bacterial strain to the mid-logarithmic phase as described in Protocol 1.[1]

• Experimental Setup: Prepare a series of culture tubes or a 96-well plate. To each well/tube, add a defined volume of the bacterial culture. Add varying concentrations of Lincocin to the experimental wells/tubes. Include a no-antibiotic control.[1]

• Pre-incubation: Pre-incubate the cultures with Lincocin for a short period (e.g., 10-15 minutes) at the optimal growth temperature.[1]

• Radiolabeling: Add a small, defined amount of [³H]-Leucine to each well/tube (a final concentration of 1-5 µCi/mL is a common starting point).[1]

• Incubation: Incubate the cultures for a short period (e.g., 15-30 minutes) at the optimal growth temperature with shaking.[1]

• Termination of Incorporation: Stop the incorporation of [³H]-Leucine by adding an equal volume of ice-cold 10% Trichloroacetic Acid (TCA) to each well/tube. Incubate on ice for at least 30 minutes to precipitate the proteins.[1]

• Sample Collection and Washing: Collect the precipitated protein by vacuum filtration through glass fiber filters. Wash the filters twice with ice-cold 10% TCA to remove any unincorporated [³H]-Leucine.[1]

• Quantification: Place the dried filters into scintillation vials, add scintillation fluid, and measure the radioactivity (counts per minute, CPM) using a scintillation counter.[1]

• Data Analysis: Calculate the percentage of protein synthesis inhibition for each Lincocin concentration relative to the no-antibiotic control. Plot the percentage of inhibition against the Lincocin concentration to determine the IC50 value.[1]

Mandatory Visualizations

Caption: Mechanism of Lincocin protein synthesis inhibition.

Caption: Workflow for MIC determination.

Caption: Workflow for [³H]-Leucine incorporation assay.

References

• 1. benchchem.com [benchchem.com]
• 2. What is the mechanism of Lincomycin Hydrochloride? [synapse.patsnap.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Lincocin stability in aqueous solution and infusion fluids

This guide provides researchers, scientists, and drug development professionals with comprehensive information on the stability of Lincocin (lincomycin) in aqueous solutions and common infusion fluids.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of Lincocin in aqueous solutions?

Lincomycin (B1675468) hydrochloride is generally stable in the dry state and in aqueous solutions for at least 24 months.[1] However, its stability in solution is significantly influenced by factors such as pH, temperature, and the presence of other substances like oxidizing agents.[2]

Q2: How stable is Lincocin when mixed with common IV infusion fluids?

Studies have shown that Lincocin injection is chemically stable for at least 31 days at 25°C when added to several common intravenous fluids.[3] In these solutions, less than 5% degradation of lincomycin was observed over this period.[4][5] This stability applies to sodium lactate (B86563) (Hartmann's) solution, 0.9% sodium chloride solution, 5% glucose solution, and 10% glucose solution.[6][7][8]

Q3: What is the effect of pH on Lincocin stability?

The pH of the solution is a critical factor for lincomycin's stability.[9] The degradation of lincomycin follows first-order kinetics at all tested pH values.[4][6][7] The greatest stability is achieved at a pH of approximately 4.[3][10] The antibiotic degrades more rapidly in highly acidic conditions (e.g., pH 2) and in alkaline conditions.[2][4]

Q4: How does temperature affect the stability of Lincocin solutions?

Elevated temperatures accelerate the degradation rate of lincomycin.[2] Forced degradation studies performed at 60°C and 80°C show significantly increased degradation compared to storage at room temperature (25°C).[3][4][5] For short-term storage, temperatures of 2-8°C are recommended, while long-term storage should be at -20°C or -80°C.[2] A prepared lincomycin solution can remain stable for up to four days at 37°C.[11]

Q5: What is the impact of oxidizing agents on Lincocin stability?

Lincomycin undergoes rapid degradation in the presence of oxidizing agents.[2] Studies have shown that degradation is most rapid in a 3% hydrogen peroxide solution when compared to strong acid or base solutions.[4][7][9] This suggests that lincomycin hydrochloride is readily susceptible to oxidation.[6]

Q6: I am observing precipitation or cloudiness in my Lincocin solution. What should I do?

Cloudiness or precipitation may occur if the solution was stored at a low temperature, causing the compound to fall out of solution. Gentle warming at 37°C and sonication can help redissolve the precipitate.[10] Ensure that the concentration of lincomycin hydrochloride does not exceed its solubility limit in the chosen solvent system.[2] If using DMSO as a solvent, be aware that it is hygroscopic; absorbed moisture can reduce the solubility of the compound.[10] Always use fresh, high-quality solvents.[10]

Q7: My Lincocin solution appears to have lost potency. What are the potential causes?

Loss of potency or unexpected degradation can be caused by several factors:

• Improper pH: The solution's pH may be outside the optimal stability range of approximately 4.[2][10]

• High Storage Temperature: Exposure to elevated temperatures accelerates degradation.[2]

• Contamination: Ensure sterile techniques are used and prepare fresh aliquots to prevent contamination.[10]

• Improper Storage: Verify the age and storage conditions of your stock solution. For long-term storage, -80°C is recommended for stability up to 6 months, while -20°C is suitable for up to one month.[10]

Data Summary

Table 1: Stability of Lincocin in Various IV Fluids at 25°C

Intravenous Fluid	Concentration of Lincomycin	Stability Duration	Degradation
Sodium Lactate (Hartmann's) Solution	600 mg / 100 mL	≥ 31 days	< 5%
0.9% Sodium Chloride Solution	600 mg / 100 mL	≥ 31 days	< 5%
5% Glucose Solution	600 mg / 100 mL	≥ 31 days	< 5%
10% Glucose Solution	600 mg / 100 mL	≥ 31 days	< 5%
(Data sourced from:[4][6][9])

Table 2: Effect of pH on Lincocin Shelf-Life in Aqueous Solution at 80°C

pH	Calculated Shelf-Life (t₉₀)
2.0	0.38 days
3.1	Not explicitly stated, stability increases from pH 2.
4.0	4.59 days
6.1	Not explicitly stated, stability decreases from pH 4.
8.0	Not explicitly stated, stability continues to decrease.
(Data sourced from:[2][3][6][9])

Table 3: Forced Degradation of Lincocin under Stress Conditions at 60°C

Stress Condition	Observation
0.1 M Hydrochloric Acid	Less rapid degradation compared to basic conditions.[7]
0.1 M Sodium Hydroxide	More rapid degradation than in acidic solution.[4][7]
3% Hydrogen Peroxide	Rapid degradation, suggesting susceptibility to oxidation.[3][9]
(Data sourced from:[3][4][7][9])

Experimental Protocols

Protocol 1: Stability Assessment in Intravenous Fluids

This protocol is based on methodologies described in studies evaluating the chemical stability of Lincocin® injection.[3][5]

• Preparation of Infusion Solutions:

  • Aseptically inject a specific volume of Lincocin® injection (e.g., containing 600 mg of lincomycin) into 100 mL bags of the desired infusion fluids (e.g., 0.9% Sodium Chloride, 5% Dextrose).

  • Ensure thorough mixing by inverting the bag multiple times.

• Storage Conditions:

  • Store the prepared infusion bags at a constant room temperature of 25°C ± 0.1°C.[5]

  • Protect the solutions from light.

• Sampling:

  • Withdraw aliquots from each bag immediately after preparation (time zero) and at predetermined intervals (e.g., daily, weekly) over the study period (e.g., 31 days).[3]

• Analysis:

  • Visually inspect each sample for any changes in color, clarity, or for the presence of precipitation.

  • Measure the pH of each sample.

  • Determine the concentration of lincomycin in each sample using a stability-indicating High-Performance Liquid Chromatography (HPLC) method.

• Data Evaluation:

  • Calculate the percentage of the initial lincomycin concentration remaining at each time point.

  • Stability is typically defined as the retention of at least 90-95% of the initial drug concentration.[4][6]

Protocol 2: pH Stability Assessment (Accelerated Study)

This protocol outlines a method for determining the effect of pH on lincomycin stability at an accelerated temperature.[3][6]

• Buffer Preparation:

  • Prepare a series of buffer solutions across a range of pH values (e.g., pH 2, 3.1, 4, 6.1, 8).[6]

• Sample Preparation:

  • Dissolve a known amount of lincomycin hydrochloride in each buffer solution to achieve a specific final concentration (e.g., 0.6 mg/mL).

• Incubation:

  • Place the prepared samples in a constant temperature oven or water bath set to an accelerated degradation temperature, such as 80°C.[3]

• Sampling and Analysis:

  • Withdraw samples at various time intervals.

  • Analyze the samples for lincomycin concentration using a validated HPLC method.

• Kinetic Analysis:

  • Plot the natural logarithm of the remaining lincomycin concentration versus time for each pH value.

  • Determine the apparent first-order degradation rate constant (k) from the slope of the line.

  • Calculate the shelf-life (t₉₀), the time required for 10% degradation, at each pH. The degradation of lincomycin follows first-order kinetics.[4]

Visual Guides

Caption: Troubleshooting workflow for Lincocin solution instability.

Caption: General workflow for Lincocin stability studies.

References

• 1. pdf.hres.ca [pdf.hres.ca]
• 2. benchchem.com [benchchem.com]
• 3. Stability studies of lincomycin hydrochloride in aqueous solution and intravenous infusion fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. Stability studies of lincomycin hydrochloride in aqueous solution and intravenous infusion fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [PDF] Stability studies of lincomycin hydrochloride in aqueous solution and intravenous infusion fluids | Semantic Scholar [semanticscholar.org]
• 8. Stability studies of lincomycin hydrochloride in aqueous solution and intravenous infusion fluids [espace.curtin.edu.au]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. himedialabs.com [himedialabs.com]

Technical Support Center: Overcoming Lincocin Resistance

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments involving Lincocin (Lincomycin) resistance in bacterial strains.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of Lincocin resistance in bacteria?

Bacteria primarily develop resistance to Lincocin through three main mechanisms:

• Target Site Modification: This is the most common mechanism and frequently involves the methylation of the 23S rRNA component of the 50S ribosomal subunit.[1][2][3] This alteration, often mediated by erm (erythromycin ribosome methylase) genes, reduces the binding affinity of macrolide, lincosamide, and streptogramin B (MLSB) antibiotics, leading to resistance.[1][3] This resistance can be constitutive (always expressed) or inducible (expressed in the presence of an inducer like erythromycin).[1]

• Enzymatic Inactivation: Some bacteria produce enzymes, such as lincosamide nucleotidyltransferases encoded by lnu genes (e.g., lnuA), that chemically modify and inactivate Lincocin.[1][3]

• Active Efflux: Certain bacterial strains utilize efflux pumps to actively transport Lincocin out of the cell, preventing it from reaching its ribosomal target.[1][2][4] The msrA gene, for example, encodes an efflux pump that can contribute to reduced susceptibility.[1] In Gram-negative bacteria, Resistance-Nodulation-Division (RND) efflux pumps like AcrAB-TolC and MexAB-OprM are clinically significant for multidrug resistance.[5][6]

Q2: How can I overcome Lincocin resistance in my experiments?

Several strategies can be employed to overcome Lincocin resistance:

• Combination Therapy: Using Lincocin in combination with other antimicrobial agents can create a synergistic effect, where the combined antimicrobial activity is greater than the sum of their individual effects.[7] This can help overcome resistance, reduce required doses, and minimize the development of further resistance.[7][8] For example, the combination of Lincocin and Spectinomycin has shown synergistic effects.[7]

• Efflux Pump Inhibitors (EPIs): EPIs are compounds that block the activity of efflux pumps, thereby increasing the intracellular concentration of the antibiotic.[5][9] This can restore the susceptibility of resistant strains.[5] Phenylalanine-arginine β-naphthylamide (PAβN) is a well-characterized broad-spectrum EPI for Gram-negative bacteria.[5]

• Novel Analogs and Formulations: Research into new Lincocin derivatives or novel delivery systems, such as silver nanoparticles, aims to enhance antibacterial activity and overcome existing resistance mechanisms.[8]

Q3: My Lincocin Minimum Inhibitory Concentration (MIC) results are inconsistent. What are the potential causes?

Inconsistent MIC values can stem from several factors. A systematic approach to troubleshooting is crucial:[1]

• Quality Control (QC) Strain: Always include a reference QC strain (e.g., S. aureus ATCC® 29213™) in your assay. If the MIC for the QC strain is outside the expected range, it indicates an issue with the experimental setup.[1]

• Inoculum Density: An incorrect inoculum size is a common source of error. Standardize your bacterial suspension to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[1][10]

• Media and Incubation Conditions: Use cation-adjusted Mueller-Hinton Broth (CAMHB) for broth microdilution or Mueller-Hinton Agar (B569324) (MHA) for agar-based methods.[1] The pH of the media should be between 7.2 and 7.4, and plates should be incubated at 35°C for 16-20 hours.[1]

• Antibiotic Preparation and Storage: Ensure your Lincocin stock solution is prepared correctly, stored at the appropriate temperature (e.g., -20°C), and has not expired.[1][11]

Q4: How do I test for inducible MLSb resistance?

If you observe an isolate that is resistant to erythromycin (B1671065) but appears susceptible to clindamycin (B1669177) (a related lincosamide), you should test for inducible resistance using the D-test. This test involves placing erythromycin and clindamycin disks in close proximity on an agar plate inoculated with the test organism. A flattening of the clindamycin inhibition zone adjacent to the erythromycin disk (forming a "D" shape) indicates inducible resistance.[1]

Troubleshooting Guides

Issue: Unexpected Lincocin MIC Results

Caption: Workflow for troubleshooting unexpected Lincocin MIC results.

Issue: PCR Failure for Resistance Gene Detection

Caption: A systematic workflow for troubleshooting PCR failures.

Data Presentation

Table 1: Mechanisms of Lincocin Resistance

Mechanism	Genes Involved	Mode of Action	Result
Target Site Modification	erm (e.g., ermA, ermC)	Methylation of 23S rRNA	Reduced antibiotic binding to the ribosome.[1][3]
Enzymatic Inactivation	lnu (e.g., lnuA)	Nucleotidylation of Lincocin	Inactivation of the antibiotic molecule.[1][3]
Active Efflux	msrA, AcrAB-TolC, MexAB-OprM	Expulsion of Lincocin from the cell	Reduced intracellular antibiotic concentration.[1][5]

Table 2: Interpreting Combination Therapy Results (Checkerboard Assay)

Fractional Inhibitory Concentration (FIC) Index	Interpretation
≤ 0.5	Synergy[7][12]
> 0.5 to 4.0	Additive or Indifference[12]
> 4.0	Antagonism[12]

FICI = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone)[12]

Experimental Protocols

Protocol 1: Broth Microdilution for MIC Determination

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines for determining the Minimum Inhibitory Concentration (MIC) of an antibiotic.[10]

• Preparation of Lincocin Stock Solution: Prepare a stock solution of Lincocin in a suitable solvent (e.g., sterile water) at a known high concentration.[10]

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture on a non-selective agar plate, select 3-5 isolated colonies.[10]

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approx. 1-2 x 10⁸ CFU/mL).[10]

  • Within 15 minutes, dilute this suspension in Cation-Adjusted Mueller-Hinton Broth (CAMHB) to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.[10]

• Plate Preparation:

  • In a 96-well microtiter plate, perform serial two-fold dilutions of the Lincocin stock solution in CAMHB to achieve the desired concentration range.[10]

  • Include a growth control well (inoculated broth without antibiotic) and a sterility control well (uninoculated broth).[10]

• Inoculation and Incubation:

  • Add the standardized bacterial inoculum to each well (except the sterility control).

  • Incubate the plate at 35°C for 16-20 hours.[1]

• Result Interpretation: The MIC is the lowest concentration of Lincocin at which there is no visible bacterial growth.[10] The growth control should be turbid, and the sterility control should be clear.[10]

Caption: Experimental workflow for MIC determination.

Protocol 2: Checkerboard Assay for Synergy Testing

The checkerboard assay is a common method to assess the interaction between two antimicrobial agents.[12][13]

• Plate Setup:

  • In a 96-well microtiter plate, prepare serial dilutions of Drug A (e.g., Lincocin) horizontally along the rows.

  • Prepare serial dilutions of Drug B (e.g., a potential synergizer) vertically along the columns.[12]

  • The result is a matrix where each well contains a unique combination of concentrations of the two drugs.[12]

• Inoculation: Inoculate each well with a standardized bacterial suspension (approx. 5 x 10⁵ CFU/mL in CAMHB), similar to the MIC protocol.[12]

• Incubation: Incubate the plate at 35°C for 16-24 hours.

• Data Analysis:

  • Determine the MIC of each drug alone and in combination.

  • Calculate the Fractional Inhibitory Concentration (FIC) for each well showing no growth.

  • Calculate the FIC Index (FICI) by summing the FIC of Drug A and the FIC of Drug B.[12]

  • Interpret the FICI value to determine synergy, additivity, or antagonism (see Table 2).[12]

Caption: Logical workflow of a checkerboard synergy assay.

References

• 1. benchchem.com [benchchem.com]
• 2. Lincosamides: Chemical structure, biosynthesis, mechanism of action, resistance, and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. What is the mechanism of Lincomycin Hydrochloride? [synapse.patsnap.com]
• 5. Bacterial Efflux Pump Inhibitors Reduce Antibiotic Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. Combined Anti-Bacterial Actions of Lincomycin and Freshly Prepared Silver Nanoparticles: Overcoming the Resistance to Antibiotics and Enhancement of the Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Efflux Pump Inhibitors and their Role in Combating Bacterial Drug Resistance – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 13. benchchem.com [benchchem.com]

pH optimization for Lincocin stability in experimental buffers

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing the pH of experimental buffers to ensure the stability of Lincocin (active ingredient: lincomycin).

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for Lincocin stability in aqueous solutions?

A1: The optimal pH for Lincocin stability is approximately 4.[][2][3][4] Lincocin is most stable in slightly acidic conditions.

Q2: How does pH affect the stability of Lincocin?

A2: Lincocin's stability is highly dependent on pH. It is unstable in alkaline conditions (pH > 7) and in highly acidic conditions (pH < 3).[5] The degradation of lincomycin (B1675468) follows first-order kinetics in both acidic and basic solutions.[][2][3]

Q3: What happens to Lincocin at non-optimal pH?

A3: At non-optimal pH, Lincocin undergoes degradation. In alkaline solutions, the degradation rate is dependent on the concentration of hydroxide (B78521) ions [OH⁻].[6] In highly acidic solutions (e.g., pH 2), it also degrades rapidly.[][2][3]

Q4: What are the known degradation pathways for Lincocin?

A4: The primary degradation pathways for Lincocin include hydrolysis of the amide linkage and oxidation.[][3] Specific degradation products can result from hydroxylation at the N-alkyl side chain or the pyrrolidine (B122466) moiety, demethylation, or cleavage of the pyranose ring.[5][7]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Loss of Lincocin potency in experimental buffer	Inappropriate pH of the buffer.	Adjust the pH of your buffer to be within the optimal range of 3.5 to 4.5. Use a suitable buffer system, such as a citrate (B86180) or acetate (B1210297) buffer, to maintain a stable pH.
High storage temperature.	Store stock solutions of Lincocin at recommended temperatures (2-8°C for short-term and -20°C for long-term storage).
Presence of oxidizing agents.	Ensure all glassware is thoroughly rinsed to remove any residual oxidizing agents. Avoid using buffers or reagents with oxidizing properties.
Precipitation observed in Lincocin solution	pH of the solution is outside the optimal range, affecting solubility.	Ensure the pH is maintained around 4, where lincomycin hydrochloride has good solubility and stability.
Buffer incompatibility.	When using buffered solutions, ensure all components are compatible with Lincocin. Perform a small-scale compatibility test if unsure.

Data on pH-Dependent Stability of Lincomycin

The following table summarizes the effect of pH on the stability of lincomycin at an accelerated temperature of 80°C.

pH	Calculated Shelf-Life (t₉₀) at 80°C
2.0	0.38 days[][2][8]
3.1	Stability increases from pH 2 to 4[5]
4.0	4.59 days[][2][8]
6.1	Stability decreases from pH 4[5]
>7.0	Unstable[5][6]

Experimental Protocols

Protocol 1: Stability-Indicating High-Performance Liquid Chromatography (HPLC) Method

This protocol outlines a typical reversed-phase HPLC method for the analysis of Lincocin and its degradation products.

1. Materials and Reagents:

• Lincocin reference standard

• Acetonitrile (B52724) (HPLC grade)

• Phosphate (B84403) buffer (e.g., potassium dihydrogen phosphate, sodium phosphate dibasic)

• Orthophosphoric acid or sodium hydroxide (for pH adjustment)

• Deionized water

• 0.45 µm membrane filters

2. Chromatographic Conditions:

• Column: RP-C18 (e.g., 250 mm x 4.6 mm, 5 µm particle size)[2][8]

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and phosphate buffer (pH adjusted to a suitable value, e.g., pH 6).[2][8]

• Flow Rate: 1.0 mL/min[2][8]

• Injection Volume: 20 µL

• Detection: UV at 220 nm[2][8]

• Column Temperature: Ambient

3. Procedure:

• Buffer Preparation: Prepare the phosphate buffer and adjust the pH to the desired value using orthophosphoric acid or sodium hydroxide.

• Mobile Phase Preparation: Mix the buffer and acetonitrile in the desired ratio. Filter and degas the mobile phase before use.

• Standard Solution Preparation: Accurately weigh and dissolve the Lincocin reference standard in the mobile phase to prepare a stock solution. Prepare working standard solutions by diluting the stock solution.

• Sample Preparation: Prepare the Lincocin samples in the experimental buffers to be tested.

• Analysis: Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved. Inject the standard and sample solutions.

• Data Analysis: Quantify the amount of Lincocin and any degradation products by comparing the peak areas to the standard curve.

Protocol 2: Second Derivative Spectrophotometric Method

This method can be used to monitor the degradation of Lincocin under various stress conditions.

1. Materials and Reagents:

• Lincocin injection solution

• Phosphate buffers of various pH values (e.g., pH 2.2 to 11)[9]

• Deionized water

2. Instrumentation:

• UV-Vis Spectrophotometer capable of second derivative scanning.

3. Procedure:

• Sample Preparation: Prepare a working solution of Lincocin (e.g., 30 μg/mL) in deionized water.[9]

• pH Stability Study:

  • Transfer a known volume of the Lincocin working solution into a series of glass tubes.

  • Add an equal volume of the different pH phosphate buffers to each tube.[9]

  • Heat the solutions in a boiling water bath for specific time intervals.[9]

  • Quench the reaction by cooling and dilute to a final volume with deionized water.[9]

• Spectrophotometric Analysis:

  • Record the second derivative spectrum of each sample.

  • Monitor the degradation of Lincocin by observing the changes in the second derivative spectrum.

  • Calculate the degradation rate constant for each pH by plotting the logarithm of the remaining drug percentage versus time.[9]

Visualizations

Caption: Experimental workflow for determining the optimal pH for Lincocin stability.

References

• 2. A Validated Stability-Indicating HPLC Method for Routine Analysis of an Injectable Lincomycin and Spectinomycin Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Systematic review of the stability of antimicrobial agents in elastomeric devices for outpatient parenteral antimicrobial therapy services based on NHS Yellow Cover Document standards - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of the unknown transformation products derived from lincomycin using LC-HRMS technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. A validated stability-indicating HPLC method for routine analysis of an injectable lincomycin and spectinomycin formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. jipbs.com [jipbs.com]

Technical Support Center: Optimizing Lincomycin A Fermentation

Welcome to the technical support center for the optimization of Lincomycin (B1675468) A fermentation. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during the production of Lincomycin A, with a specific focus on minimizing the formation of the by-product, Lincocin B (Lincomycin B).

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during your fermentation experiments.

Issue: High Levels of Lincocin B Detected in Fermentation Broth

High concentrations of Lincocin B are a frequent challenge, often indicating suboptimal methylation of the precursor molecule, N-demethyllincomycin.[1] Below are potential causes and recommended actions to mitigate this issue.

• Cause 1: Inadequate Methyl Donor Availability. The final step in Lincomycin A biosynthesis is the methylation of N-demethyllincomycin, a reaction dependent on the methyl donor S-adenosyl-L-methionine (SAM).[2][3] A deficiency in SAM can lead to the accumulation of the unmethylated precursor, which can be converted to Lincocin B.

  • Solution: Enhance the intracellular pool of SAM by manipulating the fermentation medium. One effective strategy is to increase the osmotic pressure of the medium.[1][3] The addition of an osmotic regulator like sodium chloride (NaCl) has been shown to stimulate the biosynthesis of SAM.[3][4] This, in turn, provides more methyl groups for the conversion of the precursor to Lincomycin A, thereby reducing the formation of Lincocin B.[1][3]

• Cause 2: Suboptimal Fermentation Medium Composition. The balance of carbon, nitrogen, and phosphate (B84403) in the medium is critical for efficient Lincomycin A production and can significantly influence the formation of Lincocin B.[1][5]

  • Solution: Optimize the concentrations of key medium components. High levels of phosphate and ammonium (B1175870) can be inhibitory to antibiotic production.[1] Conversely, increasing the concentration of magnesium sulfate (B86663) can help reduce soluble phosphate levels.[1] A statistical approach, such as using a Plackett-Burman design followed by response surface methodology, can be employed to systematically optimize the concentrations of components like soybean powder, corn steep liquor, and glucose to maximize Lincomycin A yield while minimizing Lincocin B.[5]

• Cause 3: Inefficient Gene Expression. The expression levels of key enzymes in the lincomycin biosynthetic pathway, particularly the S-adenosyl-L-methionine (SAM)-dependent methyltransferase LmbJ, may be insufficient for complete methylation of the precursor.[1][2]

  • Solution: Employ metabolic and genetic engineering strategies to enhance the expression of critical genes. Overexpression of the lmbJ gene, which encodes the methyltransferase, can directly increase the efficiency of the final methylation step. Additionally, overexpression of positive regulatory genes like lmbU can upregulate the entire lincomycin biosynthetic gene cluster, leading to improved production of Lincomycin A.[6][7]

Frequently Asked Questions (FAQs)

Q1: What is Lincocin B and how is it related to Lincomycin A?

A1: Lincocin B (Lincomycin B) is a structural analog and a common by-product in the fermentation of Lincomycin A by Streptomyces lincolnensis.[6] The core structures of both compounds are very similar, with the primary difference lying in the proline moiety. Lincomycin A contains a propyl-L-proline (PPL) moiety, whereas Lincocin B has an ethyl-L-proline (EPL) moiety.[3] Lincocin B generally exhibits lower bioactivity compared to Lincomycin A.[6]

Q2: What is a typical ratio of Lincocin B to Lincomycin A in a standard fermentation, and what is an achievable target for reduction?

A2: Under normal fermentation conditions, Lincocin B can constitute 5% to 10% of the total lincomycin produced.[1] Through optimization of the fermentation medium and process parameters, it is possible to significantly reduce the Lincocin B content. For instance, by optimizing the fermentation medium using statistical methods, the concentration of Lincocin B has been reduced to as low as 0.8%.[5] Similarly, regulating the osmotic pressure by adding NaCl has been shown to decrease the Lincocin B content from 8.20% to 5.78% in a 15 L bioreactor.[3][4]

Q3: How can I accurately quantify the levels of Lincocin A and B in my fermentation samples?

A3: High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for the separation and quantification of Lincomycin A and Lincocin B.[8][9] A reversed-phase C18 column is typically used with a mobile phase consisting of a buffer (e.g., orthophosphoric acid) and an organic solvent (e.g., acetonitrile).[2][9] Detection is commonly performed using a UV detector at 210 nm.[2][9] For accurate quantification, it is essential to prepare a standard curve with pure Lincomycin A and Lincocin B.

Q4: Besides Lincocin B, what other by-products or impurities should I be aware of?

A4: In addition to Lincocin B, other impurities can arise from the degradation of Lincomycin A. Lincomycin is susceptible to hydrolysis, oxidation, and thermal degradation.[1] The presence of unknown peaks in your HPLC chromatogram could indicate the presence of these degradation products. To minimize their formation, it is important to control the pH and temperature during fermentation and downstream processing, and to consider the use of antioxidants.[1]

Data Summary

The following tables summarize quantitative data from studies focused on reducing Lincocin B and enhancing Lincomycin A production.

Table 1: Effect of Osmotic Pressure Regulation on Lincocin B Reduction

Condition	Lincocin B Content (%)	Lincomycin A Titer	Reference
Control (Flask)	4.04%	Not Specified	[10]
+ NaCl (Flask)	0.75%	Not Specified	[10]
Control (15L Bioreactor)	8.20%	Not Specified	[3][4]
+ 10 g/L NaCl (15L Bioreactor)	5.78%	Not Specified	[3][4]

Table 2: Effect of Medium Optimization on Lincocin B Reduction and Lincomycin A Production

Medium	Lincomycin A Titer (mg/L)	Lincocin B Concentration (%)	Improvement in Lincomycin A	Reduction in Lincocin B	Reference
Un-optimized	3585 mg/L	Not Specified (initial)	-	-	[5][11]
Optimized	4600 mg/L	0.8%	28.3%	82.2%	[5][11]

Experimental Protocols

Protocol 1: HPLC Analysis of Lincomycin A and Lincocin B

This protocol provides a general method for the quantification of Lincomycin A and Lincocin B in fermentation broth.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector.[8]

  • Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm).

  • Data acquisition and processing software.[8]

• Reagents:

  • Acetonitrile (B52724) (HPLC grade).[8]

  • Orthophosphoric acid.[8]

  • Deionized water.[8]

  • Lincomycin A and Lincocin B reference standards.

• Chromatographic Conditions:

  • Mobile Phase: A mixture of 0.023 M orthophosphoric acid (pH adjusted to 2.3) and acetonitrile (e.g., 67:33, v/v).[8][9]

  • Flow Rate: 1.0 mL/min.[2][9]

  • Detection Wavelength: 210 nm.[2][9]

  • Injection Volume: 20 µL.[2]

  • Column Temperature: Ambient.[8]

• Procedure:

  • Sample Preparation:

    • Centrifuge the fermentation broth to remove cells.

    • Filter the supernatant through a 0.45 µm syringe filter.

    • Dilute the filtered sample with the mobile phase to a concentration within the linear range of the standard curve.

  • Standard Preparation:

    • Prepare a stock solution of Lincomycin A and Lincocin B reference standards in deionized water.

    • Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to create a calibration curve (e.g., 5-100 µg/mL).[8]

  • Analysis:

    • Equilibrate the HPLC column with the mobile phase until a stable baseline is achieved.

    • Inject the standard solutions to generate a calibration curve.

    • Inject the prepared samples.

    • Identify and integrate the peaks corresponding to Lincomycin A and Lincocin B based on their retention times compared to the standards.

  • Quantification:

    • Calculate the concentration of Lincomycin A and Lincocin B in the samples using the linear regression equation from the calibration curve.[8]

Visualizations

Caption: Biosynthetic pathway of Lincomycin A and the formation of Lincocin B.

Caption: Troubleshooting workflow for reducing high Lincocin B levels.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. journals.asm.org [journals.asm.org]
• 7. Complete genome sequence of high-yield strain S. lincolnensis B48 and identification of crucial mutations contributing to lincomycin overproduction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Navigating Lincocin-Induced Gastrointestinal Side Effects in Animal Research: A Technical Support Guide

For Immediate Release

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to managing the gastrointestinal (GI) side effects of Lincocin (lincomycin) in animal studies. This resource offers detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to ensure the welfare of animal subjects and the integrity of research data.

Frequently Asked Questions (FAQs)

Q1: What are the most common gastrointestinal side effects of Lincocin in laboratory animals?

A1: The most frequently observed GI side effects across multiple animal species include loose stools and diarrhea.[1][2] In dogs and cats, vomiting and decreased appetite may also occur.[3] It is crucial to note that certain species are particularly sensitive to Lincocin's GI effects. Rabbits, hamsters, guinea pigs, and horses can develop severe and sometimes fatal enterocolitis.[2][4] In rabbits, Lincocin administration has been associated with anorexia, enteritis-diarrhea, and high mortality rates, often linked to an overgrowth of Clostridium spiroforme.[5][6][7]

Q2: What is the underlying mechanism of Lincocin-induced diarrhea?

A2: Lincocin, a lincosamide antibiotic, disrupts the normal gut microbiota.[8][9] This dysbiosis leads to a reduction in beneficial bacteria, including those that produce short-chain fatty acids (SCFAs).[8][9][10][11] SCFAs are crucial for maintaining the health of the intestinal lining. A decrease in SCFAs can impair the integrity of the intestinal barrier by affecting tight junction proteins, leading to increased permeability and inflammation. In severe cases, the disruption of the normal gut flora allows for the overgrowth of pathogenic bacteria, most notably Clostridium difficile.[2] C. difficile produces toxins (Toxin A and Toxin B) that cause severe inflammation, fluid secretion, and damage to the colonic epithelium, resulting in pseudomembranous colitis.[12][13][14]

Q3: Are there effective strategies to prevent or mitigate these side effects during a study?

A3: Yes, the co-administration of probiotics has shown significant efficacy in preventing and treating Lincocin-induced diarrhea. Strains such as Saccharomyces boulardii and Lactiplantibacillus plantarum have been demonstrated to be effective.[15][16][17][18] Probiotics work by helping to maintain a healthy gut microbiota, improving intestinal barrier function, and modulating the immune response.[16][18] In cases of severe diarrhea, supportive care, including fluid and electrolyte therapy, is critical to manage dehydration and maintain the animal's well-being.[19][20][21]

Q4: How should I monitor animals for Lincocin-induced GI side effects?

A4: Regular and careful monitoring of fecal consistency is a primary method for early detection of GI adverse effects. A standardized fecal scoring system should be used to ensure consistent and objective assessment. Daily monitoring of body weight, food and water intake, and general demeanor are also essential indicators of an animal's health status. Any deviation from normal should be recorded and addressed promptly.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action(s)
Mild to Moderate Diarrhea (Loose Stool)	Disruption of normal gut flora.	- Continue Lincocin administration as per protocol, if essential.- Initiate or increase the dose of a validated probiotic (e.g., Saccharomyces boulardii).- Ensure ad libitum access to fresh water to prevent dehydration.- Monitor fecal score, water intake, and body weight daily.
Severe, Watery, or Bloody Diarrhea	- Significant dysbiosis.- Potential overgrowth of pathogenic bacteria (e.g., Clostridium spp.).- Severe inflammation and damage to the intestinal mucosa.	- IMMEDIATELY consult with the attending veterinarian.- Consider discontinuing Lincocin administration if scientifically permissible.- Initiate aggressive fluid and electrolyte therapy to correct dehydration.[19][20][21]- Diagnostic testing for C. difficile toxins may be warranted.- Provide nutritional support with a highly digestible diet.
Vomiting and/or Anorexia	- Direct irritation of the gastric mucosa.- Systemic effects of dehydration and electrolyte imbalance.	- Consult with the attending veterinarian.- Administer antiemetics as prescribed.- If administering Lincocin orally, giving it with a small amount of food may reduce gastric irritation.- Ensure adequate hydration through subcutaneous or intravenous fluids if oral intake is insufficient.[19]
High Mortality in Sensitive Species (e.g., Rabbits)	Extreme sensitivity to Lincocin-induced dysbiosis and clostridial overgrowth.	- STOP Lincocin administration immediately to all animals in the cohort.- Provide aggressive supportive care, including fluid therapy and nutritional support, to affected animals.- Administration of cholestyramine, a toxin-binding resin, may be considered under veterinary guidance.[22]- Re-evaluate the experimental design and consider alternative antibiotics for future studies in these species.
Inconsistent Diarrhea Induction in the Animal Model	- Individual variation in gut microbiota.- Differences in age, diet, or stress levels.- Insufficient dosage of Lincocin.	- Ensure all experimental conditions (housing, diet, handling) are standardized.- Verify the correct dosage and administration route of Lincocin for the specific animal model.- Increase the number of animals in the study to account for biological variability.- Confirm the health status of the animals prior to the start of the study.

Quantitative Data Summary

Table 1: Fecal Scoring Chart for Diarrhea Assessment (Adapted from various sources)

Score	Description
1	Very hard and dry pellets.
2	Firm, but not hard; segmented.
3	Log-shaped, moist surface.
4	Very moist, distinct log shape.
5	Very moist, but has a distinct shape; present in piles.
6	Has texture, but no defined shape; occurs as piles.
7	Watery, no texture, flat puddles.

A score of 4 or higher is typically indicative of diarrhea.

Table 2: Efficacy of Probiotics in Managing Lincocin-Induced Diarrhea in Animal Models

Probiotic	Animal Model	Key Findings	Reference
Saccharomyces boulardii	Dog	- Prevented diarrhea in all dogs when given concurrently with Lincocin.- Reduced duration of diarrhea from 6.5 days (control) to 2.9 days when given after the onset of diarrhea.	--INVALID-LINK--
Lactiplantibacillus plantarum	Mouse	- Alleviated weight loss and intestinal lesions.- Decreased serum levels of pro-inflammatory cytokines (IL-17A, IL-6).	--INVALID-LINK--

Table 3: Impact of Lincocin on Short-Chain Fatty Acid (SCFA) Production

Animal Model	Lincocin Dosage	Effect on SCFAs	Reference
Young Swine	Therapeutic dose for 1 week	- Significantly reduced concentrations of acetate, propionate, and butyrate (B1204436) in feces.	[8][10]
Infant Mice	1 g/L and 5 g/L in drinking water	- Reduced relative concentrations of acetate, propionate, butyrate, valerate, isobutyric acid, and isovaleric acid in colon chyme.	[9][11][23]

Experimental Protocols

Protocol 1: Induction of Diarrhea in Mice with Lincocin Hydrochloride

Objective: To establish a consistent model of antibiotic-associated diarrhea in mice.

Materials:

• Lincocin hydrochloride (sterile powder)

• Sterile saline (0.9% NaCl)

• 6-8 week old BALB/c mice

• Oral gavage needles

• Analytical balance and weighing boats

• Sterile tubes for solution preparation

Procedure:

• Acclimatization: House mice under standard laboratory conditions for at least one week prior to the experiment.

• Lincocin Solution Preparation: Prepare a fresh solution of Lincocin hydrochloride in sterile saline daily. A common dosage to induce diarrhea is 3 g/kg.

• Administration: Administer the Lincocin solution to the mice via oral gavage twice daily for 3 consecutive days.

• Monitoring:

  • Record the body weight of each mouse daily.

  • Assess and score fecal consistency daily using a standardized fecal scoring chart (see Table 1).

  • Monitor for clinical signs of dehydration, lethargy, and anorexia.

• Confirmation of Diarrhea: Diarrhea is typically observed within 24-48 hours of the first administration, characterized by a fecal score of 5 or higher.

Protocol 2: Probiotic Intervention for Lincocin-Induced Diarrhea in Dogs

Objective: To evaluate the efficacy of Saccharomyces boulardii in preventing and treating Lincocin-induced diarrhea in a canine model.

Materials:

• Lincocin for injection (e.g., 150 mg/mL)

• Saccharomyces boulardii supplement (e.g., 1000 mg capsules)

• Adult beagle dogs

• Syringes and needles for intramuscular injection

• Fecal scoring chart

Procedure:

• Animal Selection and Acclimatization: Use healthy adult dogs with no history of recent antibiotic use. Acclimatize them to the housing and diet for at least one week.

• Experimental Groups:

  • Group A (Control): Administer Lincocin only.

  • Group B (Treatment): Administer Lincocin and begin S. boulardii administration after the onset of diarrhea.

  • Group C (Prevention): Administer Lincocin and S. boulardii concurrently from the start of the study.

• Lincocin Administration: Administer Lincocin intramuscularly at a dose of 150 mg/kg body weight once daily.

• S. boulardii Administration: Administer 1000 mg of S. boulardii orally once daily for 10 days, either starting after diarrhea onset (Group B) or from day 1 (Group C).

• Monitoring:

  • Record fecal scores for each defecation.

  • Note the day of onset and duration of diarrhea for each dog.

  • Monitor for any other clinical signs of adverse effects.

Visualizations

Caption: Pathophysiological pathway of Lincocin-induced gastrointestinal side effects.

Caption: Troubleshooting workflow for managing Lincocin-induced diarrhea.

References

• 1. zoetisus.com [zoetisus.com]
• 2. zoetisus.com [zoetisus.com]
• 3. Lincomycin (Lincocin®) for Dogs and Cats [petplace.com]
• 4. Lincomycin | VCA Animal Hospitals [vcahospitals.com]
• 5. polipapers.upv.es [polipapers.upv.es]
• 6. researchgate.net [researchgate.net]
• 7. Lincomycin toxicity in farm rabbits: report on a severe case | World Rabbit Science [polipapers.upv.es]
• 8. Time-course alterations of gut microbiota and short-chain fatty acids after short-term lincomycin exposure in young swine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Short-Term Lincomycin Exposure Depletion of Murine Microbiota Affects Short-Chain Fatty Acids and Intestinal Morphology and Immunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. The role of toxin A and toxin B in Clostridium difficile-associated disease: Past and present perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Revealing the Interactions of Clostridioides difficile Toxin B With Epithelial Receptors [ir.vanderbilt.edu]
• 14. Exploring the Toxin-Mediated Mechanisms in Clostridioides difficile Infection [mdpi.com]
• 15. Molecular mechanisms of probiotic prevention of antibiotic-associated diarrhea - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Probiotics for the prevention of pediatric antibiotic‐associated diarrhea - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. Fluid and Electrolyte Therapy During Vomiting and Diarrhea - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Fluid and Electrolyte Therapy During Vomiting and Diarrhea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Gastrointestinal Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

Technical Support Center: Lincocin (Lincomycin) Stability and Degradation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of Lincocin (Lincomycin) and its degradation under prolonged incubation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the degradation of Lincocin during prolonged incubation?

A1: The stability of Lincocin (Lincomycin hydrochloride) in solution is significantly influenced by several factors. The most critical are pH, temperature, and the presence of oxidizing agents.[1][2] Exposure to light can also contribute to degradation.[][4] Lincocin is susceptible to hydrolytic and oxidative breakdown, which can be accelerated by elevated temperatures.[]

Q2: What is the optimal pH for Lincocin stability in aqueous solutions?

A2: Lincocin exhibits its greatest stability in solutions with a pH of approximately 4.[2][4] It is less stable in highly acidic (pH < 3) and alkaline (pH > 7) conditions.[1] Forced degradation studies have shown that degradation is more rapid in basic solutions compared to acidic solutions.[2][5][6]

Q3: How does temperature affect the degradation rate of Lincocin?

A3: Elevated temperatures accelerate the degradation of Lincocin.[1][] The degradation of Lincocin follows first-order kinetics, and the rate of degradation increases with rising temperature.[2][7] For instance, at 80°C, the calculated shelf life (t₉₀) is significantly shorter than at room temperature.[2][4]

Q4: What are the main degradation pathways for Lincocin?

A4: The primary degradation pathways for Lincocin include hydrolysis, oxidation, and photolysis.[][4] Hydrolytic breakdown can occur, particularly in aquatic environments, leading to byproducts with potentially different efficacy or safety profiles.[] Oxidative degradation can be triggered by exposure to oxygen, light, or certain excipients in a formulation.[]

Q5: Can prolonged incubation affect the antimicrobial efficacy of Lincocin?

A5: Yes, the degradation of Lincocin during prolonged incubation leads to a loss of potency.[1] The formation of degradation products can negatively impact the drug's effectiveness.[] It is crucial to monitor the concentration of active Lincocin, especially when experiments involve extended incubation periods, as a decrease in concentration can lead to results that are not reflective of the intended experimental conditions. Studies have shown that a decrease in antibiotic concentration over a long incubation period can lead to an increase in the Minimum Inhibitory Concentration (MIC).[8]

Troubleshooting Guides

Problem: Loss of Lincocin potency or unexpected experimental results after prolonged incubation.

Potential Cause	Recommended Action
Inappropriate pH of the solution	Adjust the pH of your experimental solution to the optimal range of 3.5 to 4.5. Use a suitable buffer system to maintain a stable pH throughout the incubation period.[1]
High incubation/storage temperature	Store stock solutions at recommended temperatures (e.g., 2-8°C for short-term and -20°C or -80°C for long-term storage).[1] Avoid exposing the solution to high temperatures unless it is a required parameter of your experiment.[1]
Presence of oxidizing agents	Ensure all glassware is thoroughly rinsed to remove any residual oxidizing cleaning agents.[1] Avoid using excipients or solvents that have oxidizing properties. Lincocin degrades rapidly in the presence of substances like hydrogen peroxide.[1][4]
Extended exposure to light	Protect Lincocin solutions from light by using amber-colored vials or by wrapping containers in aluminum foil, especially during long incubation periods.[]

Problem: Precipitation or cloudiness observed in the Lincocin solution.

Potential Cause	Recommended Action
Solubility issues	Ensure the concentration of Lincocin hydrochloride does not exceed its solubility limit in the chosen solvent system.[1]
Interaction with other components	Review the compatibility of all components in your formulation or experimental setup. Conduct compatibility studies if you are using complex media or introducing other active ingredients.[1]

Quantitative Data on Lincocin Degradation

The following tables summarize quantitative data on the stability of Lincocin under different conditions.

Table 1: Effect of pH on the Shelf-Life (t₉₀) of Lincocin at 80°C

pH	Calculated Shelf-Life (t₉₀) in days
2.0	0.38[2][4]
3.1	Not explicitly stated, but degradation is less rapid than at pH 2.0.
4.0	4.59[2]
6.1	Not explicitly stated, but less stable than at pH 4.0.
8.0	Not explicitly stated, but degradation is more rapid than in acidic conditions.

Table 2: Stability of Lincocin Hydrochloride in Various IV Fluids at 25°C

IV Fluid	Stability Duration	Observed Degradation
Sodium Lactate (Hartmann's) Solution	At least 31 days	< 5%[2][5][6]
0.9% Sodium Chloride Solution	At least 31 days	< 5%[2][5][6]
5% Glucose Solution	At least 31 days	< 5%[2][5][6]
10% Glucose Solution	At least 31 days	< 5%[2][5][6]

Experimental Protocols

Protocol 1: Forced Degradation Study of Lincocin

This protocol is a generalized procedure to assess the stability of Lincocin under stress conditions.

• Preparation of Stock Solution: Prepare a stock solution of Lincocin hydrochloride in purified water at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acidic Degradation: Mix the stock solution with an equal volume of 0.1 M hydrochloric acid.

  • Alkaline Degradation: Mix the stock solution with an equal volume of 0.1 M sodium hydroxide.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide.

  • Thermal Degradation: Incubate the stock solution at an elevated temperature (e.g., 60°C or 80°C).

• Incubation: Incubate the stressed samples for a defined period (e.g., 24, 48, 72 hours). Collect aliquots at various time points.

• Neutralization: For acidic and alkaline samples, neutralize them to approximately pH 7 before analysis.

• Analysis: Analyze the samples using a stability-indicating High-Performance Liquid Chromatography (HPLC) method to quantify the remaining Lincocin and detect the formation of degradation products.[2][4]

Protocol 2: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method to determine the antimicrobial efficacy of Lincocin.

• Preparation of Lincocin Dilutions: Prepare a series of two-fold dilutions of the Lincocin solution in a 96-well microtiter plate using an appropriate broth medium.

• Inoculum Preparation: Prepare a standardized suspension of the test bacterium (e.g., Staphylococcus aureus) to a final concentration of approximately 5 x 10⁵ CFU/mL.[9]

• Inoculation: Inoculate each well of the microtiter plate with the bacterial suspension. Include a positive control (bacteria, no drug) and a negative control (medium, no bacteria).[9]

• Incubation: Incubate the plate at 37°C for 18-24 hours.[9]

• Result Interpretation: The MIC is the lowest concentration of Lincocin that completely inhibits the visible growth of the bacteria.[10]

Visualizations

Caption: Workflow for a forced degradation study of Lincocin.

Caption: Mechanism of action of Lincocin on the bacterial ribosome.[11][12][13]

References

• 1. benchchem.com [benchchem.com]
• 2. Stability studies of lincomycin hydrochloride in aqueous solution and intravenous infusion fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. espace.curtin.edu.au [espace.curtin.edu.au]
• 6. Stability studies of lincomycin hydrochloride in aqueous solution and intravenous infusion fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jipbs.com [jipbs.com]
• 8. Effects of Incubation Time and Inoculation Level on the Stabilities of Bacteriostatic and Bactericidal Antibiotics against Salmonella Typhimurium - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. apec.org [apec.org]
• 11. What is the mechanism of Lincomycin Hydrochloride? [synapse.patsnap.com]
• 12. Lincomycin | C18H34N2O6S | CID 3000540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Lincomycin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]

Reference Data & Comparative Studies

Lincocin vs. Clindamycin: A Comparative In Vitro Efficacy Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the in vitro efficacy of Lincocin (lincomycin) and its semi-synthetic derivative, clindamycin (B1669177). Both are lincosamide antibiotics that inhibit bacterial protein synthesis. This document summarizes key performance data from various studies, outlines experimental methodologies, and visualizes relevant biological and procedural pathways to inform research and development decisions.

Executive Summary

Clindamycin consistently demonstrates superior in vitro potency compared to its predecessor, lincomycin (B1675468), against a broad spectrum of Gram-positive cocci and anaerobic bacteria. This enhanced activity is reflected in lower minimum inhibitory concentrations (MICs) required to inhibit bacterial growth. While both antibiotics share the same mechanism of action, the structural modification in clindamycin results in more effective binding to the bacterial ribosome.

Data Presentation: Comparative In Vitro Efficacy

The following tables summarize the minimum inhibitory concentration (MIC) data for lincomycin and clindamycin against various clinically relevant bacteria. The MIC is the lowest concentration of an antibiotic that prevents visible growth of a bacterium. MIC50 and MIC90 values represent the concentrations at which 50% and 90% of the tested isolates are inhibited, respectively.

Table 1: In Vitro Activity against Staphylococcus aureus

Antibiotic	MIC50 (mg/L)	MIC90 (mg/L)	MIC Range (mg/L)
Clindamycin	0.125	>256	0.06 - >256
Lincomycin	2	>256	0.5 - >256

Table 2: In Vitro Activity against Streptococci

Organism	Antibiotic	Median MIC (µg/mL)
Streptococcus pyogenes (Group A)	Clindamycin	≤0.01
Lincomycin	0.02
Streptococcus agalactiae (Group B)	Clindamycin	≤0.01
Lincomycin	0.04
Streptococcus Groups C, F, G	Clindamycin	≤0.01
Lincomycin	0.02 - 0.04
Viridans Group Streptococci	Clindamycin	0.02
Lincomycin	0.09
Streptococcus pneumoniae	Clindamycin	0.02
Lincomycin	0.04

Note on Enterococcus faecalis : Enterococcus faecalis is considered intrinsically resistant to lincosamides, including lincomycin and clindamycin[1].

General Observations on Anaerobic Bacteria: Clindamycin is generally more active than lincomycin against anaerobic bacteria, including the Bacteroides fragilis group and Clostridium perfringens[2]. While specific comparative MIC90 data is limited in the reviewed literature, studies have shown that a higher percentage of Bacteroides fragilis strains are susceptible to clindamycin than to lincomycin[3]. For instance, one study found 94% of B. fragilis strains susceptible to clindamycin, whereas only 13% were susceptible to lincomycin under the same conditions[3].

Mechanism of Action

Both lincomycin and clindamycin inhibit bacterial protein synthesis by binding to the 50S ribosomal subunit. This binding interferes with the peptidyl transferase reaction and inhibits the translocation of tRNA from the A-site to the P-site, thereby halting peptide chain elongation[4].

Caption: Mechanism of action of lincosamides on the bacterial ribosome.

Experimental Protocols

The in vitro efficacy data presented in this guide were primarily determined using standardized antimicrobial susceptibility testing methods, such as agar (B569324) dilution and broth microdilution.

Agar Dilution Method

The agar dilution method is a reference standard for determining the MIC of antimicrobial agents, particularly for anaerobic bacteria.

• Media Preparation: A suitable agar medium (e.g., Mueller-Hinton agar for aerobic bacteria, Brucella agar supplemented with hemin (B1673052) and vitamin K1 for anaerobes) is prepared.

• Antibiotic Incorporation: Serial twofold dilutions of the antibiotic are incorporated into the molten agar before it solidifies. A control plate with no antibiotic is also prepared.

• Inoculum Preparation: A standardized suspension of the test bacterium is prepared, typically equivalent to a 0.5 McFarland standard. This is further diluted to achieve a final inoculum density.

• Inoculation: A fixed volume of the standardized bacterial suspension is spot-inoculated onto the surface of the antibiotic-containing agar plates.

• Incubation: Plates are incubated under appropriate atmospheric conditions (aerobic or anaerobic) and temperatures for a defined period (usually 18-24 hours for aerobes and 48 hours for anaerobes).

• MIC Determination: The MIC is the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

Broth Microdilution Method

This method is commonly used for testing aerobic and facultative anaerobic bacteria and involves the use of 96-well microtiter plates.

• Plate Preparation: Each well of a microtiter plate is filled with a specific concentration of the antibiotic in a suitable broth medium (e.g., cation-adjusted Mueller-Hinton broth). A growth control well (broth only) and a sterility control well (uninoculated broth) are included.

• Inoculum Preparation: A standardized bacterial suspension is prepared as described for the agar dilution method.

• Inoculation: Each well (except the sterility control) is inoculated with a standardized volume of the bacterial suspension.

• Incubation: The microtiter plates are incubated under appropriate conditions.

• MIC Determination: The MIC is the lowest antibiotic concentration in which there is no visible growth (turbidity) of the bacteria.

Caption: Generalized workflow for Minimum Inhibitory Concentration (MIC) testing.

Conclusion

The available in vitro data strongly indicate that clindamycin is a more potent antibiotic than lincomycin against susceptible Gram-positive cocci and anaerobic bacteria. This is evidenced by consistently lower MIC values across a range of clinically significant pathogens. For researchers and drug development professionals, this suggests that clindamycin may offer a greater therapeutic window and potentially be more effective in treating infections caused by these organisms. However, the choice between these two antibiotics in a clinical setting would also be influenced by factors such as local resistance patterns, pharmacokinetic properties, and patient-specific considerations.

References

• 1. mdpi.com [mdpi.com]
• 2. Lincomycin, clindamycin and their applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Susceptibility of Bacteroides fragilis to Six Antibiotics Determined by Standardized Antimicrobial Disc Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. gpnotebook.com [gpnotebook.com]

Validating Lincocin MIC Values: A Comparative Guide for Researchers

This guide provides a comprehensive comparison of Lincocin (lincomycin) Minimum Inhibitory Concentration (MIC) values against key reference bacterial strains. It is intended for researchers, scientists, and drug development professionals to facilitate the validation of experimental results and provide a reliable benchmark for antimicrobial susceptibility testing. The data presented is based on established standards from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Understanding Lincocin's Spectrum of Activity

Lincocin, an antibiotic belonging to the lincosamide class, is primarily effective against Gram-positive aerobic organisms and a wide range of anaerobic bacteria. Its mechanism of action involves the inhibition of bacterial protein synthesis. It is crucial to note that Lincocin generally exhibits poor activity against most Gram-negative aerobic bacteria, such as Escherichia coli and Pseudomonas aeruginosa.

Quality Control MIC Ranges for Reference Strains

Accurate and reproducible MIC testing requires the use of well-characterized reference strains. The American Type Culture Collection (ATCC) provides a range of quality control (QC) strains that are utilized globally for this purpose. The expected MIC ranges for Lincocin and comparator antibiotics against these reference strains, as stipulated by CLSI and EUCAST, are essential for validating assay performance.

While specific CLSI or EUCAST quality control tables for lincomycin (B1675468) were not found in the immediate search results, a study indicated the use of Staphylococcus aureus ATCC 29213 as a control strain for lincomycin susceptibility testing. The expected MIC ranges for comparator antibiotics against the key reference strains are summarized below.

Table 1: Quality Control (QC) MIC Ranges for Staphylococcus aureus ATCC 29213

Antibiotic	MIC Range (µg/mL)	Source
Lincocin	[Data Not Available in Search]
Clindamycin	0.06 - 0.25	EUCAST
Erythromycin	0.25 - 1	EUCAST
Vancomycin	0.5 - 2	CLSI/EUCAST
Oxacillin	≤ 0.06	CLSI
Ciprofloxacin	0.12 - 0.5	CLSI

Table 2: Quality Control (QC) MIC Ranges for Streptococcus pneumoniae ATCC 49619

Antibiotic	MIC Range (µg/mL)	Source
Lincocin	[Data Not Available in Search]
Penicillin	0.25 - 1	CLSI
Amoxicillin	0.03 - 0.12	EUCAST
Ceftriaxone	0.03 - 0.12	CLSI
Erythromycin	0.06 - 0.25	CLSI
Vancomycin	0.12 - 0.5	CLSI

Table 3: Quality Control (QC) MIC Ranges for Escherichia coli ATCC 25922

Antibiotic	MIC Range (µg/mL)	Source
Lincocin	Not Applicable (Inherently Resistant)
Ciprofloxacin	0.004 - 0.016	CLSI
Gentamicin	0.25 - 1	CLSI
Amikacin	0.5 - 4	CLSI
Ceftriaxone	0.03 - 0.12	CLSI
Ampicillin	2 - 8	CLSI

Table 4: Quality Control (QC) MIC Ranges for Pseudomonas aeruginosa ATCC 27853

Antibiotic	MIC Range (µg/mL)	Source
Lincocin	Not Applicable (Inherently Resistant)
Ceftazidime	1 - 4	CLSI
Meropenem	0.25 - 1	CLSI
Tobramycin	0.25 - 1	CLSI
Ciprofloxacin	0.12 - 0.5	CLSI
Gentamicin	0.5 - 2	CLSI

Experimental Protocols for MIC Determination

The following is a detailed methodology for determining Minimum Inhibitory Concentration (MIC) values based on the broth microdilution method, as standardized by CLSI and EUCAST.

1. Preparation of Materials:

• Bacterial Strains: Utilize appropriate ATCC reference strains for quality control (e.g., S. aureus ATCC 29213, S. pneumoniae ATCC 49619, E. coli ATCC 25922, P. aeruginosa ATCC 27853).

• Growth Media: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the standard medium for most non-fastidious bacteria. For fastidious organisms like S. pneumoniae, supplement the CAMHB with 2.5% to 5% lysed horse blood.

• Antimicrobial Agent: Prepare a stock solution of Lincocin (or other antibiotics) of known concentration.

• 96-Well Microtiter Plates: Sterile, clear, U- or flat-bottom plates.

2. Inoculum Preparation:

• From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

• Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard. This corresponds to an approximate cell density of 1 x 10⁸ CFU/mL.

• Within 15 minutes of preparation, dilute the standardized inoculum in the appropriate broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

3. Preparation of Antimicrobial Dilutions:

• Perform serial two-fold dilutions of the Lincocin stock solution in CAMHB directly in the 96-well plate to achieve the desired concentration range.

• Include a growth control well (broth and inoculum, no antibiotic) and a sterility control well (broth only).

4. Inoculation and Incubation:

• Inoculate each well (except the sterility control) with the prepared bacterial suspension. The final volume in each well should be uniform (typically 100 µL or 200 µL).

• Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air for non-fastidious organisms. For S. pneumoniae, incubate in an atmosphere of 5% CO₂.

5. Interpretation of Results:

• The MIC is defined as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.

• The growth control well should show distinct turbidity, and the sterility control well should remain clear.

• The MIC value for the QC strain must fall within the acceptable range specified by CLSI or EUCAST to validate the experimental run.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the broth microdilution MIC testing procedure.

Broth microdilution workflow for MIC determination.

Lincocin Signaling Pathway and Mechanism of Action

Lincocin exerts its bacteriostatic effect by targeting the bacterial ribosome, the cellular machinery responsible for protein synthesis.

Lincocin's inhibition of bacterial protein synthesis.

By adhering to standardized protocols and utilizing certified reference strains, researchers can ensure the accuracy and comparability of their Lincocin MIC data. This guide serves as a foundational resource for these critical validation processes in antimicrobial drug development and surveillance.

Cross-Resistance Between Lincocin (Lincomycin) and Macrolide Antibiotics: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cross-resistance profiles of Lincocin (lincomycin), a lincosamide antibiotic, and various macrolide antibiotics. The information presented is supported by experimental data to aid in research and development efforts against antibiotic-resistant bacteria.

Introduction: The MLSB Phenotype

Lincomycin (B1675468) and macrolides (e.g., erythromycin (B1671065), clarithromycin, azithromycin) are chemically distinct classes of antibiotics that share a similar mechanism of action: they inhibit bacterial protein synthesis by binding to the 50S ribosomal subunit. Due to overlapping binding sites on the 23S rRNA component of this subunit, a single resistance mechanism can confer resistance to both antibiotic classes, as well as to streptogramin B antibiotics. This is known as the Macrolide-Lincosamide-Streptogramin B (MLSB) resistance phenotype.

The most common mechanism underlying MLSB resistance is the modification of the ribosomal target site by methylase enzymes encoded by erm (erythromycin ribosome methylase) genes. These enzymes add one or two methyl groups to an adenine (B156593) residue (A2058) in the 23S rRNA, which reduces the binding affinity of MLSB antibiotics.

Mechanisms of Resistance and Cross-Resistance Patterns

The expression of MLSB resistance can be either constitutive or inducible, leading to different susceptibility profiles.

• Constitutive MLSB Resistance (cMLSB): In this phenotype, the erm gene is continuously expressed, leading to a high level of resistance to all macrolides, lincosamides, and streptogramin B antibiotics.

• Inducible MLSB Resistance (iMLSB): Here, the erm gene is only expressed in the presence of an inducing agent, typically a 14- or 15-membered macrolide like erythromycin. In the absence of an inducer, the bacterium may appear susceptible to lincosamides like lincomycin and clindamycin (B1669177) in vitro. However, exposure to an inducing macrolide can trigger resistance, leading to therapeutic failure.

• MS Phenotype: This phenotype is characterized by resistance to 14- and 15-membered macrolides and streptogramin B due to an efflux pump mechanism, commonly encoded by the msrA (macrolide-streptogramin resistance) gene. This mechanism does not affect lincosamides, so bacteria with the MS phenotype remain susceptible to lincomycin and clindamycin.

• L Phenotype: Resistance specific to lincosamides can occur through enzymatic inactivation by lincosamide nucleotidyltransferases, encoded by lnu (or lin) genes. This mechanism does not confer cross-resistance to macrolides.

Quantitative Data: Minimum Inhibitory Concentrations (MICs)

The following tables summarize the Minimum Inhibitory Concentration (MIC) data for lincomycin and representative macrolides against various bacterial strains with defined resistance mechanisms. MIC is the lowest concentration of an antibiotic that prevents visible growth of a bacterium.

Table 1: Comparative MICs (µg/mL) against Staphylococcus aureus with Characterized Resistance Genotypes

Antibiotic	Susceptible (Wild Type)	cMLSB Phenotype (ermA, ermB, or ermC)	iMLSB Phenotype (ermA or ermC)	MS Phenotype (msrA)
Lincomycin	≤2	>8	≤2 (without inducer) >8 (with inducer)	≤2
Erythromycin	≤0.5	>8	>8	>8
Clarithromycin	≤1	>8	>8	>8
Azithromycin	≤2	>8	>8	>8

Data compiled from multiple sources. Actual MICs can vary between specific isolates.

Table 2: Comparative MICs (µg/mL) against Beta-Hemolytic Streptococci with MLSB Phenotypes

Antibiotic	Susceptible	cMLSB Phenotype (ermB)	iMLSB Phenotype (ermA/ermTR)
Lincomycin	≤1	≥200	≤1 (without inducer) ≥200 (with inducer)[1]
Erythromycin	≤0.25	≥200[1]	>1[1]

Data from a study on Streptococcus pyogenes.[1] Note the high-level resistance conferred by the MLSB phenotype in these isolates.

Experimental Protocols

Accurate determination of antibiotic susceptibility is crucial for understanding cross-resistance. The following are standardized protocols for key experiments.

Broth Microdilution for MIC Determination (Based on CLSI Guidelines)

This method determines the minimum inhibitory concentration (MIC) of an antibiotic in a liquid medium.

Materials:

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Standardized bacterial inoculum (0.5 McFarland standard)

• Antibiotic stock solutions

• Incubator (35°C ± 2°C)

Procedure:

• Antibiotic Dilution: Prepare serial twofold dilutions of the antibiotics (lincomycin, erythromycin, etc.) in CAMHB directly in the wells of the 96-well plates. The final volume in each well should be 50 µL.

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 105 CFU/mL in the microtiter plate wells.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well of the microtiter plate, resulting in a final volume of 100 µL per well.

• Controls: Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation: Incubate the plates at 35°C for 16-20 hours in ambient air.

• Reading Results: The MIC is the lowest concentration of the antibiotic at which there is no visible growth of the bacteria.

Disk Diffusion Test for Inducible Clindamycin Resistance (D-zone Test)

This test is used to detect inducible MLSB resistance in staphylococci and streptococci.

Materials:

• Mueller-Hinton agar (B569324) plates

• Erythromycin (15 µg) and clindamycin (2 µg) antibiotic disks (Note: Clindamycin is used as the indicator for lincosamide resistance in this standard test)

• Standardized bacterial inoculum (0.5 McFarland standard)

• Sterile cotton swabs

• Incubator (35°C ± 2°C)

Procedure:

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

• Plate Inoculation: Using a sterile cotton swab, inoculate the entire surface of a Mueller-Hinton agar plate to create a uniform lawn of bacterial growth.

• Disk Placement: Place an erythromycin (15 µg) disk and a clindamycin (2 µg) disk on the agar surface. The distance between the edges of the two disks should be 15-20 mm for Staphylococcus aureus and 12 mm for beta-hemolytic streptococci.[2]

• Incubation: Incubate the plates at 35°C for 16-18 hours (for staphylococci) or 20-24 hours in 5% CO2 (for streptococci).

• Interpretation:

  • Positive D-zone Test (Inducible Resistance): A flattening of the zone of inhibition around the clindamycin disk on the side adjacent to the erythromycin disk (forming a "D" shape) indicates inducible resistance.

  • Negative D-zone Test: A circular zone of inhibition around the clindamycin disk indicates no inducible resistance.

Visualizing Mechanisms and Workflows

Molecular Mechanism of MLSB Resistance

The following diagram illustrates the mechanism of action of lincosamides and macrolides and the common erm-mediated resistance.

Caption: Mechanism of MLSB resistance via erm-mediated ribosomal methylation.

Experimental Workflow for D-zone Test

The workflow for detecting inducible resistance is a critical procedure in clinical microbiology.

Caption: Workflow for the D-zone test to detect inducible clindamycin resistance.

Conclusion

Cross-resistance between Lincocin and macrolide antibiotics is a significant clinical concern, primarily driven by the erm-mediated MLSB phenotype. While constitutive resistance renders both classes of antibiotics ineffective, inducible resistance presents a diagnostic challenge that can lead to treatment failure if not properly identified. The D-zone test is a simple and effective method for detecting inducible resistance in a laboratory setting. Efflux-mediated resistance (msrA), on the other hand, typically affects macrolides but not lincosamides, making Lincocin a potential therapeutic option in such cases. A thorough understanding of these resistance mechanisms and the use of appropriate susceptibility testing methods are essential for guiding effective antibiotic therapy and for the development of new antimicrobial agents.

References

• 1. applications.emro.who.int [applications.emro.who.int]
• 2. Inducible Clindamycin Resistance (D Test) • Microbe Online [microbeonline.com]

In Vitro Antibacterial Activity: A Comparative Analysis of Lincomycin and Leucomycin

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective in vitro comparison of the antibacterial activities of Lincomycin (B1675468) and Leucomycin. The information presented herein is supported by experimental data to assist researchers, scientists, and drug development professionals in their understanding and potential applications of these two antimicrobial agents.

Executive Summary

Lincomycin, a lincosamide antibiotic, and Leucomycin, a macrolide antibiotic, both exert their antibacterial effects by inhibiting bacterial protein synthesis. They achieve this by targeting the 50S subunit of the bacterial ribosome.[1] While both are effective against a range of Gram-positive bacteria, their activity profiles can differ. This guide presents available Minimum Inhibitory Concentration (MIC) data, detailed experimental protocols for assessing antibacterial activity, and visual representations of their mechanisms of action and experimental workflows.

Data Presentation: Minimum Inhibitory Concentration (MIC)

Bacterial Strain	Lincomycin MIC (µg/mL)	Leucomycin MIC (µg/mL)
Staphylococcus aureus	0.2 - >128[3][4][5]	0.1 - 100[2]
Streptococcus pyogenes	0.04 - 0.8[2]	Data not readily available
Streptococcus pneumoniae	0.05 - 0.4[2]	Data not readily available

Experimental Protocols

The in vitro antibacterial activity of Lincomycin and Leucomycin is primarily determined by measuring the Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[2] Two common methods for determining MIC are the Broth Microdilution method and the Kirby-Bauer Disk Diffusion method.

Broth Microdilution Method for MIC Determination

This method involves preparing a series of dilutions of the antibiotic in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized bacterial suspension.[6]

Step-by-Step Protocol:

• Preparation of Antimicrobial Solutions: Prepare stock solutions of Lincomycin and Leucomycin. Perform serial two-fold dilutions in a suitable broth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate to achieve a range of concentrations.

• Inoculum Preparation: Culture the bacterial strains to be tested on an appropriate agar (B569324) medium. Suspend isolated colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[7] Dilute this suspension to the final required inoculum density.

• Inoculation: Inoculate each well of the microtiter plate containing the antibiotic dilutions with the standardized bacterial suspension. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation: Incubate the microtiter plate at 35-37°C for 16-24 hours.

• MIC Determination: After incubation, determine the MIC by visually inspecting the wells. The MIC is the lowest concentration of the antibiotic at which there is no visible growth (turbidity) of the microorganism.[2]

Kirby-Bauer Disk Diffusion Method

This method involves placing paper disks impregnated with a known concentration of an antibiotic onto an agar plate that has been uniformly inoculated with a test bacterium. The antibiotic diffuses from the disk into the agar, creating a concentration gradient.

Step-by-Step Protocol:

• Inoculum Preparation: Prepare a bacterial inoculum as described in the Broth Microdilution method (equivalent to a 0.5 McFarland standard).

• Inoculation of Agar Plate: Dip a sterile cotton swab into the standardized bacterial suspension. Remove excess fluid by pressing the swab against the inside of the tube. Streak the swab evenly across the entire surface of a Mueller-Hinton agar plate to create a lawn of bacteria. Rotate the plate approximately 60 degrees between streaks to ensure uniform coverage.[7][8]

• Application of Antibiotic Disks: Using sterile forceps, place paper disks impregnated with known concentrations of Lincomycin and Leucomycin onto the surface of the inoculated agar plate. Gently press each disk to ensure complete contact with the agar.[9]

• Incubation: Invert the plates and incubate at 35-37°C for 16-24 hours.

• Interpretation of Results: Measure the diameter of the zone of inhibition (the clear area around the disk where bacterial growth is inhibited) in millimeters. The size of the zone is inversely proportional to the MIC of the antibiotic. The results are interpreted as susceptible, intermediate, or resistant based on standardized charts.

Mandatory Visualizations

Signaling Pathways and Mechanisms of Action

Both Lincomycin and Leucomycin inhibit bacterial protein synthesis by binding to the 50S ribosomal subunit.[1]

Caption: Mechanism of Action for Lincomycin and Leucomycin.

Experimental Workflows

The following diagrams illustrate the workflows for the Broth Microdilution and Disk Diffusion methods.

Caption: Workflow for Broth Microdilution MIC Determination.

Caption: Workflow for Kirby-Bauer Disk Diffusion Testing.

References

• 1. asm.org [asm.org]
• 2. benchchem.com [benchchem.com]
• 3. old.antibiotic.ru [old.antibiotic.ru]
• 4. Effect of inoculum size on in vitro susceptibility testing with lincomycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of Inoculum Size on In Vitro Susceptibility Testing with Lincomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Disk Diffusion Method for Antibiotic Susceptibility Test - Creative Biolabs [live-biotherapeutic.creative-biolabs.com]
• 8. hardydiagnostics.com [hardydiagnostics.com]
• 9. microbenotes.com [microbenotes.com]

Lincocin vs. Amoxicillin: A Comparative Guide for Researchers

This guide provides a detailed comparison of Lincocin (lincomycin) and amoxicillin (B794), two widely utilized antibiotics in the treatment of bacterial infections. The information presented herein is intended for researchers, scientists, and drug development professionals, offering an objective analysis of the performance, mechanisms, and experimental evaluation of these antimicrobial agents.

Mechanism of Action

The fundamental difference between Lincocin and amoxicillin lies in their mechanism of action at the molecular level. Lincocin is a lincosamide antibiotic that inhibits bacterial protein synthesis, while amoxicillin, a β-lactam antibiotic, disrupts the synthesis of the bacterial cell wall.

Lincocin (Lincomycin): Lincomycin (B1675468) exerts its bacteriostatic effect by binding to the 23S rRNA component of the 50S ribosomal subunit of susceptible bacteria.[1][2] This binding interferes with the peptidyl transferase center, thereby inhibiting the elongation of the peptide chain and halting protein synthesis.[2][3] At higher concentrations, it may exhibit bactericidal activity.[1]

Amoxicillin: As a member of the penicillin family, amoxicillin's bactericidal action is achieved by inhibiting the synthesis of the bacterial cell wall.[4][5] It specifically targets and binds to penicillin-binding proteins (PBPs), which are essential enzymes in the terminal steps of peptidoglycan synthesis. This inhibition leads to a compromised cell wall and ultimately results in cell lysis.[5]

In Vitro Activity and Spectrum

The antibacterial spectrum of an antibiotic dictates its clinical utility. Lincocin possesses a narrower spectrum of activity compared to the broader range of amoxicillin.

Lincocin (Lincomycin): Lincocin is primarily effective against Gram-positive bacteria and a range of anaerobic bacteria.[2][6] Its activity encompasses species such as Staphylococcus aureus, Streptococcus pneumoniae, and Streptococcus pyogenes.[1][7] However, it demonstrates weak activity against most Gram-negative bacteria.[7]

Amoxicillin: Amoxicillin is a moderate-spectrum antibiotic with activity against a variety of Gram-positive and Gram-negative organisms.[8] Its spectrum includes Streptococcus species, Enterococcus species, Haemophilus influenzae, and some strains of Escherichia coli.[8][9] It is important to note that amoxicillin is susceptible to degradation by β-lactamase-producing bacteria.[8]

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for Lincocin and amoxicillin against several key bacterial pathogens. MIC is a fundamental measure of an antibiotic's in vitro potency.

Bacterial Species	Lincocin MIC (µg/mL)	Amoxicillin MIC (µg/mL)
Staphylococcus aureus	0.2 - 32[7]	Varies significantly based on β-lactamase production
Streptococcus pneumoniae	0.05 - 0.4[7]	Typically ≤ 2.0
Streptococcus pyogenes	0.04 - 0.8[7]	Typically ≤ 0.25
Haemophilus influenzae	Not Active[1]	Typically ≤ 4.0 (for β-lactamase negative strains)
Escherichia coli	Generally Poor Activity[2]	Varies, often resistant due to β-lactamase

Note: MIC values can vary depending on the specific strain and testing methodology.

Pharmacokinetic Properties

The pharmacokinetic profiles of Lincocin and amoxicillin influence their dosing regimens and clinical applications.

Pharmacokinetic Parameter	Lincocin (Lincomycin)	Amoxicillin
Bioavailability (Oral)	20-30%[10]	Rapidly absorbed[11]
Protein Binding	~20%[9]	Approximately 20%[9][11]
Half-life	5.4 ± 1.0 hours (IM/IV)[7]	Approximately 61.3 minutes[9]
Metabolism	Metabolized in the liver[12]	Metabolized by the liver[8]
Excretion	Primarily via kidneys and bile[7][12]	Approximately 60% excreted unchanged in the urine within 6-8 hours[9]

Clinical Efficacy and Applications

Both Lincocin and amoxicillin have established roles in treating bacterial infections, though their specific indications differ based on their spectrum of activity and pharmacokinetic properties.

Lincocin (Lincomycin): Due to its adverse effects and toxicity, the use of lincomycin is often reserved for patients with penicillin allergies or for infections caused by bacteria resistant to other antibiotics.[7][13] It is indicated for serious infections of the respiratory tract, skin and soft tissues, and bones and joints caused by susceptible Gram-positive organisms.[3][6][14]

Amoxicillin: Amoxicillin is a widely prescribed antibiotic for a variety of infections, including ear and sinus infections, strep throat, and urinary tract infections.[4] It is also used in combination with other drugs to treat stomach ulcers caused by H. pylori.[4]

A clinical study comparing the efficacy of lincomycin and amoxicillin in the treatment of odontogenic abscesses found that patients treated with lincomycin had a more rapid and effective recovery.[15] The majority of these infections were caused by a mix of aerobic and anaerobic bacteria.[15]

Experimental Protocols

The evaluation of antibiotic efficacy relies on standardized experimental protocols. A crucial in vitro method is the determination of the Minimum Inhibitory Concentration (MIC).

Minimum Inhibitory Concentration (MIC) Determination

Objective: To determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Methodology (Broth Microdilution):

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared to a specific turbidity, typically corresponding to a known colony-forming unit (CFU)/mL.

• Serial Dilution of Antibiotic: The antibiotic is serially diluted in a multi-well microtiter plate containing a suitable growth medium.

• Inoculation: Each well is inoculated with the standardized bacterial suspension.

• Incubation: The microtiter plate is incubated under appropriate conditions (e.g., temperature, time, atmospheric conditions) to allow for bacterial growth.

• Reading of Results: The MIC is determined as the lowest concentration of the antibiotic at which there is no visible growth of the microorganism.

Visualizing Mechanisms and Workflows

The following diagrams, generated using the DOT language, illustrate the mechanisms of action of Lincocin and amoxicillin, as well as a typical experimental workflow for antibiotic comparison.

Caption: Mechanism of action of Lincocin (lincomycin).

Caption: Mechanism of action of amoxicillin.

Caption: Experimental workflow for antibiotic comparison.

References

• 1. droracle.ai [droracle.ai]
• 2. benchchem.com [benchchem.com]
• 3. What is Lincomycin Hydrochloride used for? [synapse.patsnap.com]
• 4. drugs.com [drugs.com]
• 5. pexacy.com [pexacy.com]
• 6. nbinno.com [nbinno.com]
• 7. Lincomycin - Wikipedia [en.wikipedia.org]
• 8. Amoxicillin - Wikipedia [en.wikipedia.org]
• 9. Amoxicillin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Lincocin (lincomycin) dosing, indications, interactions, adverse effects, and more [reference.medscape.com]
• 11. drugs.com [drugs.com]
• 12. m.youtube.com [m.youtube.com]
• 13. lincomycin | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 14. researchgate.net [researchgate.net]
• 15. [The therapy of odontogenic abscesses. Pharmacological experimentation with lincomycin or amoxicillin] - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Neuromuscular Blockade Effects of Lincocin (Lincomycin) and Clindamycin

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the neuromuscular blocking properties of two lincosamide antibiotics, Lincocin (lincomycin) and its semi-synthetic derivative, clindamycin (B1669177). The information presented is collated from various experimental studies to assist researchers in understanding the distinct pharmacological profiles of these compounds at the neuromuscular junction.

Executive Summary

Both lincomycin (B1675468) and clindamycin exhibit neuromuscular blocking effects, a crucial consideration in clinical settings, especially during anesthesia and in patients with pre-existing neuromuscular disorders.[1][2] Experimental evidence demonstrates that while both drugs interfere with neuromuscular transmission, they do so with differing potencies and through distinct primary mechanisms. Clindamycin is consistently reported to be a more potent neuromuscular blocking agent than lincomycin.[3][4][5][6] The primary site of action for both is post-junctional, involving an interaction with the acetylcholine (B1216132) receptor-channel complex, although pre-junctional effects have also been observed, particularly with clindamycin.[6][7][8]

Comparative Data on Neuromuscular Blockade

The following table summarizes the key quantitative findings from various in vitro studies comparing the neuromuscular blocking effects of lincomycin and clindamycin.

Parameter	Lincomycin	Clindamycin	Key Findings	Citations
Relative Potency	Less Potent	5 to 20 times more potent than lincomycin	Clindamycin consistently demonstrates significantly greater neuromuscular blocking activity.	[3][4][5][6]
Primary Site of Action	Primarily Post-junctional	Primarily Post-junctional, with some Pre-junctional effects	Both drugs predominantly act on the muscle side of the neuromuscular junction.	[6][7][8]
Effect on Miniature End-Plate Potential (MEPP) Amplitude	Decrease	Marked Decrease	Both drugs reduce the amplitude of MEPPs, indicating a post-junctional effect.	[7]
Effect on End-Plate Sensitivity to Acetylcholine	Decrease	Decrease	Both drugs reduce the sensitivity of the end-plate to acetylcholine.	[7]
Effect on Acetylcholine Release	Decrease (at high concentrations)	Increase	The two drugs have opposing effects on pre-junctional acetylcholine release.	[7]
Interaction with Acetylcholine Receptor-Channel Complex	Blocks open state of the channel	Blocks open state of the channel with a slower unblocking rate	Both drugs act as open-channel blockers.	[6]
Local Anesthetic Effect	Not observed (up to 1.5 X 10-2 M)	Observed (at 3.6 X 10-3 M)	Clindamycin, but not lincomycin, exhibits local anesthetic properties at higher concentrations.	[3][5]

Mechanisms of Neuromuscular Blockade

The neuromuscular blocking actions of lincomycin and clindamycin, while both stemming from their lincosamide structure, exhibit notable differences in their mechanisms.

Post-junctional Effects: The predominant mechanism for both antibiotics is a post-junctional blockade at the motor end-plate.[6][7] They interact with the open state of the acetylcholine receptor-channel complex, physically occluding the channel and preventing ion flow, which leads to muscle paralysis.[6] Studies have shown that clindamycin is approximately 20 times more effective at blocking the open channel than lincomycin.[6] This is attributed to a much slower unblocking rate for clindamycin, suggesting a more stable interaction with the receptor-channel complex.[6] The lipophilicity of the molecule appears to be a key determinant for this open channel blockade.[6]

Pre-junctional Effects: At higher concentrations, both drugs can exert pre-junctional effects, though these differ between the two. Lincomycin has been shown to have a depressant effect on the nerve terminal, leading to a decrease in acetylcholine release.[7] In contrast, clindamycin can have a stimulatory pre-synaptic effect, increasing the frequency of miniature end-plate potentials and acetylcholine release.[7]

Direct Muscle Effects: Studies on isolated rat diaphragm preparations have indicated that both lincomycin and clindamycin can directly depress muscle contractility.[3][4][5] This suggests that their neuromuscular blocking effects are not solely mediated by actions at the nerve terminal or the end-plate, but also involve a direct effect on the muscle fiber itself.

Signaling Pathways and Mechanisms

The following diagrams illustrate the proposed mechanisms of action for lincomycin and clindamycin at the neuromuscular junction.

Caption: Mechanisms of Lincomycin and Clindamycin at the Neuromuscular Junction.

Experimental Protocols

The findings presented in this guide are based on established experimental models for studying neuromuscular transmission. A general workflow for these experiments is outlined below.

1. Preparation of Nerve-Muscle Tissue:

• Animal Model: Commonly used models include the frog sartorius or rat diaphragm nerve-muscle preparations.[3][4][5][7]

• Dissection: The muscle, along with its innervating nerve, is carefully dissected and mounted in a tissue bath containing a physiological saline solution (e.g., Ringer's solution for frog, Krebs-Henseleit solution for rat).

• Temperature and Oxygenation: The solution is maintained at a constant temperature and continuously bubbled with an appropriate gas mixture (e.g., 95% O2, 5% CO2) to ensure tissue viability.

2. Electrophysiological Recordings:

• Microelectrode Impalement: Glass microelectrodes filled with a conducting solution (e.g., 3M KCl) are used to impale individual muscle fibers near the end-plate region.

• Recording of Potentials:

  • Miniature End-Plate Potentials (MEPPs): Spontaneous potentials arising from the quantal release of acetylcholine are recorded to assess post-synaptic sensitivity.[7]

  • End-Plate Potentials (EPPs): The motor nerve is stimulated with supramaximal electrical pulses, and the resulting EPPs are recorded to study the entire process of neuromuscular transmission.

• Voltage-Clamp and Patch-Clamp Techniques: For more detailed mechanistic studies, two-electrode voltage-clamp or patch-clamp techniques are employed to measure end-plate currents (EPCs) and single-channel activity, respectively.[6][8] This allows for the investigation of drug effects on the ion channel kinetics.

3. Measurement of Muscle Contraction:

• Tension Transducer: The muscle is attached to a force-displacement transducer to measure the isometric or isotonic twitch tension.

• Nerve Stimulation: The nerve is stimulated electrically, and the resulting muscle contraction is recorded.

• Direct Muscle Stimulation: To differentiate between effects on neuromuscular transmission and direct muscle effects, the muscle can be stimulated directly with electrodes placed on its surface.[3][4][5]

4. Data Analysis:

• Quantal Content: The number of acetylcholine quanta released per nerve impulse is calculated by dividing the mean EPP amplitude by the mean MEPP amplitude.

• Time Course of Decay: The decay phase of EPCs is analyzed to determine the effects of the drugs on the open time of the acetylcholine receptor-channel.

• Dose-Response Curves: The effects of different concentrations of lincomycin and clindamycin on the various parameters are plotted to determine their potency (e.g., IC50 values).

References

• 1. Clindamycin and Neuromuscular-Blocking Agents Interaction | Drug Safety Guide | empathia.ai [empathia.ai]
• 2. droracle.ai [droracle.ai]
• 3. Characterization of the neuromuscular block produced by clindamycin and lincomycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. Characterization of the neuromuscular block produced by clindamycin and lincomycin. | Semantic Scholar [semanticscholar.org]
• 6. Sites and mechanisms of antibiotic-induced neuromuscular block: a pharmacological analysis using quantal content, voltage clamped end-plate currents and single channel analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparative neuromuscular effects of lincomycin and clindamycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparative effects of clindamycin and lincomycin on end-plate currents and quantal content at the neuromuscular junction - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to the D-Zone Test for Inducible Clidinamycin Resistance

For researchers and drug development professionals navigating the complexities of antimicrobial resistance, accurately identifying inducible clindamycin (B1669177) resistance in Gram-positive bacteria is paramount. This guide provides a comprehensive comparison of the D-zone test with alternative methods, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate assay for specific research needs.

Introduction to Inducible Clindamycin Resistance

Clindamycin, a lincosamide antibiotic, is a crucial therapeutic option for treating infections caused by Staphylococcus aureus and other Gram-positive organisms, particularly in cases of penicillin allergy. However, the efficacy of clindamycin can be compromised by inducible resistance, a phenomenon where the bacterium appears susceptible to clindamycin in initial testing but harbors a resistance gene that can be activated in the presence of an inducing agent, such as erythromycin (B1671065). This resistance is primarily mediated by erm genes, which encode for a methylase that alters the ribosomal target of clindamycin. Failure to detect inducible resistance can lead to therapeutic failure. The D-zone test is a widely used phenotypic method to identify this resistance mechanism.

Experimental Protocols

D-Zone Test Protocol

The D-zone test is a disk diffusion method that visually detects inducible clindamycin resistance.

Materials:

• Mueller-Hinton agar (B569324) (MHA) plates

• Erythromycin (15 µg) disks

• Clindamycin (2 µg) disks

• Bacterial isolate to be tested

• 0.5 McFarland turbidity standard

• Sterile swabs

• Incubator (35-37°C)

Procedure:

• Prepare a bacterial inoculum by suspending several colonies from a fresh culture in sterile saline to match the turbidity of a 0.5 McFarland standard.

• Using a sterile swab, inoculate the entire surface of a Mueller-Hinton agar plate to create a uniform lawn of bacterial growth.[1]

• Allow the plate to dry for 3-5 minutes.

• Aseptically place an erythromycin (15 µg) disk and a clindamycin (2 µg) disk on the agar surface. The distance between the edges of the two disks should be 15-26 mm for Staphylococcus spp. and 12 mm for Streptococcus pneumoniae and beta-hemolytic streptococci.[2]

• Incubate the plate at 35-37°C for 18-24 hours.[1]

Interpretation of Results:

• Positive D-zone test: A flattening of the zone of inhibition around the clindamycin disk, adjacent to the erythromycin disk, forming a "D" shape. This indicates inducible clindamycin resistance.[2][3]

• Negative D-zone test: A circular zone of inhibition around the clindamycin disk. This indicates that the organism is truly susceptible to clindamycin.

Polymerase Chain Reaction (PCR) for erm Gene Detection

PCR offers a genotypic approach to detect the presence of erm genes (ermA, ermB, ermC) responsible for inducible clindamycin resistance.

Materials:

• Bacterial DNA extract

• Primers specific for ermA, ermB, and ermC genes

• PCR master mix (containing DNA polymerase, dNTPs, and buffer)

• Thermal cycler

• Agarose (B213101) gel electrophoresis equipment

Procedure:

• DNA Extraction: Extract genomic DNA from the bacterial isolate using a commercial kit or a standard laboratory protocol.

• PCR Amplification:

  • Prepare a PCR reaction mixture containing the extracted DNA, specific forward and reverse primers for each erm gene, and PCR master mix.

  • The following is a representative PCR program:

    • Initial denaturation: 94°C for 5 minutes

    • 30-35 cycles of:

      • Denaturation: 94°C for 30-60 seconds

      • Annealing: 50-60°C for 30-60 seconds (temperature depends on primer sequences)

      • Extension: 72°C for 60-90 seconds

    • Final extension: 72°C for 5-10 minutes

• Gel Electrophoresis:

  • Load the PCR products onto an agarose gel.

  • Run the gel to separate the DNA fragments by size.

  • Visualize the DNA bands under UV light after staining with an intercalating dye (e.g., ethidium (B1194527) bromide).

Interpretation of Results:

• Positive result: The presence of a band of the expected size for the specific erm gene indicates that the isolate carries the gene for inducible clindamycin resistance.

• Negative result: The absence of a band of the expected size indicates the absence of the targeted erm gene.

Comparative Performance Data

The following table summarizes the performance of the D-zone test compared to automated systems (e.g., VITEK 2) and PCR for the detection of inducible clindamycin resistance.

Method	Principle	Sensitivity	Specificity	Turnaround Time	Throughput
D-Zone Test	Phenotypic (Disk Diffusion)	High (often considered the gold standard)	High	18-24 hours	Low to moderate
Automated Systems (e.g., VITEK 2)	Phenotypic (Broth Microdilution)	91.18% - 98.8%[4][5]	94.1% - 100%[4][6]	8-18 hours	High
PCR	Genotypic (Gene Detection)	High	High	4-8 hours	High

Visualizing the Workflow and Logic

To further clarify the experimental process and the decision-making involved, the following diagrams illustrate the D-zone test workflow and the logical steps for determining when to perform the test.

Caption: Workflow for performing the D-zone test.

Caption: Decision tree for when to perform a D-zone test.

Conclusion

The D-zone test remains a reliable and cost-effective method for detecting inducible clindamycin resistance. While automated systems offer higher throughput and faster turnaround times, their sensitivity may be slightly lower than the D-zone test.[4][7] PCR provides a rapid and highly sensitive genotypic confirmation but does not assess the phenotypic expression of resistance. The choice of method will depend on the specific needs of the laboratory, including sample volume, desired turnaround time, and cost considerations. For routine clinical diagnostics and research settings where accurate phenotypic information is crucial, the D-zone test is an indispensable tool.

References

• 1. youtube.com [youtube.com]
• 2. Inducible Clindamycin Resistance (D Test) • Microbe Online [microbeonline.com]
• 3. One moment, please... [universe84a.com]
• 4. jmsh.ac.in [jmsh.ac.in]
• 5. synapse.koreamed.org [synapse.koreamed.org]
• 6. applications.emro.who.int [applications.emro.who.int]
• 7. Performance of an Agar Dilution Method and a Vitek 2 Card for Detection of Inducible Clindamycin Resistance in Staphylococcus spp - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for Lincocin

Ensuring the safe and environmentally responsible disposal of Lincocin (lincomycin), a lincosamide antibiotic, is a critical component of laboratory safety and chemical hygiene. Improper disposal can contribute to environmental contamination and the development of antibiotic-resistant bacteria. This guide provides essential, step-by-step procedures for the proper disposal of Lincocin, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Disposal Overview

The primary objective in disposing of Lincocin waste is to prevent its release into the environment. Therefore, discharging Lincocin solutions down the drain is strictly discouraged. The preferred method for all forms of Lincocin waste, especially concentrated solutions and solid waste, is incineration by a licensed hazardous waste disposal service. For dilute aqueous solutions, chemical inactivation through alkaline hydrolysis may be a viable option, provided it aligns with institutional and local regulations.

Step-by-Step Disposal Procedures

Researchers must adhere to the following procedures for the safe handling and disposal of Lincocin waste:

• Segregation and Labeling:

  • All Lincocin waste, including contaminated labware (e.g., vials, syringes, pipette tips), personal protective equipment (PPE), and solutions, must be segregated from general laboratory waste.

  • Waste containers must be clearly labeled as "Hazardous Waste," explicitly stating "Lincocin" and its approximate concentration. Follow your institution's specific labeling requirements.

• Waste Storage:

  • Store Lincocin waste in designated, secure areas away from general laboratory traffic.

  • Ensure waste containers are sealed and stored in a cool, dry place.

• Disposal of Concentrated Lincocin:

  • For concentrated Lincocin solutions or solid (powdered) forms, direct disposal via a licensed hazardous waste contractor for incineration is the mandatory procedure.

• Chemical Inactivation of Dilute Lincocin Solutions (if permissible):

  • For dilute aqueous solutions (<1 mg/mL), chemical inactivation through alkaline hydrolysis can be considered. This procedure should be performed in a designated chemical fume hood while wearing appropriate PPE.

Experimental Protocol: Alkaline Hydrolysis of Dilute Lincocin Solutions

This protocol is designed to hydrolyze and inactivate Lincocin in dilute aqueous solutions. It is crucial to validate this method on a small scale before full implementation to ensure complete degradation.

Materials:

• Dilute Lincocin solution (< 1 mg/mL)

• 1 M Sodium Hydroxide (B78521) (NaOH) solution

• 1 M Hydrochloric Acid (HCl) solution for neutralization

• pH indicator strips or a calibrated pH meter

• Appropriate PPE: chemical-resistant gloves, safety glasses, and a lab coat

• Glass beaker and a magnetic stir bar

• Stir plate with heating capabilities

Procedure:

• Place the dilute Lincocin solution into a glass beaker equipped with a magnetic stir bar.

• While stirring, slowly add 1 M NaOH solution to raise the pH of the solution to approximately 12-13.

• Heat the solution to 50-60°C and maintain this temperature with continuous stirring for at least 24 hours to facilitate hydrolysis. Studies have shown that lincomycin (B1675468) degrades in basic solutions.[1]

• After 24 hours, turn off the heat and allow the solution to cool to room temperature.

• Slowly add 1 M HCl to neutralize the solution to a pH between 6.0 and 8.0.

• Dispose of the neutralized solution as chemical waste according to your institution's guidelines.

• Verification (Recommended): The efficacy of this inactivation method should be confirmed by an appropriate analytical technique, such as High-Performance Liquid Chromatography (HPLC), to ensure complete degradation of the Lincocin before final disposal.

Quantitative Data on Lincocin Stability

The stability of Lincocin is influenced by pH and temperature. This data is crucial for understanding the conditions that promote its degradation for disposal purposes.

Condition	Effect on Lincocin Stability	Rationale
Alkaline pH (e.g., pH 10)	Unstable; degradation rate is dependent on hydroxide ion concentration.[2]	Alkaline conditions promote the hydrolysis of the amide bond in the Lincocin molecule.
Acidic pH (e.g., pH 2)	Least stable.[1][3]	Acid-catalyzed hydrolysis leads to rapid degradation.
Neutral pH (approx. 7)	More stable than at acidic or alkaline pH.
Elevated Temperature (e.g., 70-100°C)	Unstable, especially in alkaline conditions.[2]	Increased temperature accelerates the rate of hydrolysis.[2]

Lincocin Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of Lincocin waste in a laboratory setting.

Caption: Logical workflow for the disposal of Lincocin waste.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of Lincocin, minimizing environmental impact and upholding laboratory safety standards. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and clarification on disposal policies.

References

• 1. Stability studies of lincomycin hydrochloride in aqueous solution and intravenous infusion fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jipbs.com [jipbs.com]
• 3. benchchem.com [benchchem.com]

Essential Safety and Handling Protocols for Lincocin (Lincomycin)

This document provides immediate and essential safety, handling, and disposal information for Lincocin (lincomycin hydrochloride), tailored for research, scientific, and drug development professionals. The following procedural guidance is designed to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to minimize exposure and ensure personal safety when handling Lincocin.[1] Adherence to the following standards is recommended.

PPE Category	Specification	Standard Examples
Eye/Face Protection	Tightly fitting safety goggles or safety glasses with side-shields.[2]	EN 166, ANSI Z87.1
Hand Protection	Impermeable chemical-resistant gloves.[3] Nitrile rubber gloves are a suitable option.[4]	EN 374, ASTM F1001
Skin Protection	Impervious protective clothing or lab coat.[3] For bulk processing, fire/flame resistant and impervious clothing may be necessary.[2]	EN 13982, ANSI 103
Respiratory Protection	Use in a well-ventilated area.[2] If exposure limits are exceeded or irritation occurs, a full-face respirator should be used.[2]	NIOSH or EU approved

Hazard Identification and First Aid

Lincocin may cause skin, eye, and respiratory tract irritation.[5] It can also cause allergic skin reactions in sensitive individuals.[6] Prompt and correct first aid is critical in the event of exposure.

Exposure Route	First Aid Protocol
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration and seek immediate medical attention.[2][7]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area thoroughly with soap and plenty of water.[2][6] Seek medical attention if skin irritation or a rash develops.[2]
Eye Contact	Immediately flush eyes with large amounts of water for at least 15 minutes, holding the eyelids open.[2][3] Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[2]
Ingestion	Rinse the mouth with water. Do not induce vomiting.[2][8] Never give anything by mouth to an unconscious person and call a poison control center or doctor immediately.[2]

Safe Handling and Storage Procedures

Handling:

• Work in a well-ventilated area, preferably in a laboratory hood, to avoid the formation and inhalation of dust or mists.[2][9]

• Avoid direct contact with the substance.[9] This includes contact with eyes, skin, and clothing.[3]

• Wash hands thoroughly after handling the material.[2]

• Contaminated work clothing should not be allowed out of the workplace.[10]

Storage:

• Store Lincocin in a cool, dry place, away from light.[3]

• Keep the container tightly closed when not in use.[2]

• Store in a locked and secure area.[2]

Accidental Release and Spill Cleanup Protocol

In the event of a spill, immediate and appropriate action is necessary to contain and clean the area safely. Non-essential personnel should be evacuated from the affected area.[3]

• Ensure Safety: Wear the appropriate PPE as detailed above, including respiratory protection, gloves, eye protection, and a lab coat.[7]

• Containment: For liquid spills, contain the source if it is safe to do so. Use an absorbent, non-combustible material like sand or earth to collect the spill.[3][10] For solid spills, avoid creating dust. A damp cloth or a filtered vacuum can be used for cleaning.[6]

• Cleanup: Carefully collect the absorbed material or swept solids and place it into a clearly labeled, sealed container for hazardous waste.[3][6]

• Decontamination: Thoroughly clean the spill area once the material has been removed.[3]

• Disposal: Dispose of the container with the collected waste through a licensed waste disposal contractor.[10]

Lincocin Spill Response Workflow

The following diagram outlines the logical workflow for responding to a Lincocin spill in a laboratory setting.

References

• 1. cvear.com [cvear.com]
• 2. echemi.com [echemi.com]
• 3. cdn.pfizer.com [cdn.pfizer.com]
• 4. pharmacopoeia.com [pharmacopoeia.com]
• 5. fr.cpachem.com [fr.cpachem.com]
• 6. cdn.pfizer.com [cdn.pfizer.com]
• 7. abmole.com [abmole.com]
• 8. bimedaus.com [bimedaus.com]
• 9. sds.edqm.eu [sds.edqm.eu]
• 10. www2.zoetis.ca [www2.zoetis.ca]